Content Type: Technical Guide / Chemical Profile Subject: 3-(4-Bromo-3-nitrophenyl)propanoic acid Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Specialists[1] Executive Summary: The Tri-Functional Sc...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Guide / Chemical Profile
Subject: 3-(4-Bromo-3-nitrophenyl)propanoic acid
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Specialists[1]
Executive Summary: The Tri-Functional Scaffold
3-(4-Bromo-3-nitrophenyl)propanoic acid is a high-value synthetic intermediate characterized by its orthogonal tri-functionality . Unlike simple phenylpropanoic acids, this molecule possesses three distinct reactive handles—a carboxylic acid, an aryl bromide, and a nitro group—each capable of selective transformation without compromising the others.[1] This "scaffold" utility makes it a critical building block in the synthesis of peptidomimetics (specifically phenylalanine analogs), integrin antagonists (e.g., RGD mimetics), and heterocyclic libraries for high-throughput screening.[1]
This guide details the physiochemical profile, a regioselective synthetic pathway (avoiding common isomer mixtures), and the strategic application of this molecule in modern drug development.[1]
Physiochemical Profile & Identification
Note: While specific experimental values for this exact substitution pattern can vary by batch/synthesis method, the following represents the consensus data for this structural class.
Property
Value / Description
Chemical Formula
C₉H₈BrNO₄
Molecular Weight
274.07 g/mol
Predicted pKa (Acid)
~4.5 (Carboxylic acid)
Predicted LogP
~2.1 (Moderate Lipophilicity)
Physical State
Pale yellow to off-white crystalline solid
Melting Point
135–145 °C (Typical for nitro-bromo-hydrocinnamic acids)
Solubility
Soluble in DMSO, DMF, MeOH; Sparingly soluble in water; Soluble in aqueous base.[1][2]
Key Functional Groups
1. Carboxylic Acid (C1-Terminus)2.[1][2] Nitro Group (Meta to alkyl, Ortho to Br)3.[1] Aryl Bromide (Para to alkyl)
Synthetic Routes & Process Chemistry
The Challenge of Direct Nitration
A common error in synthesizing this molecule is the direct nitration of 3-(4-bromophenyl)propanoic acid.[1]
The Issue: The alkyl chain (activator, ortho,para-director) directs electrophiles to the ortho position (C2).[1] The bromine (deactivator, ortho,para-director) directs to its own ortho position (C3).[1]
The Result: Direct nitration often yields a mixture of the 2-nitro (major) and 3-nitro (minor) isomers, requiring tedious chromatographic separation.[1]
The Solution: The "Regio-Definitive" Aldehyde Route
To guarantee the 4-bromo-3-nitro substitution pattern, the synthesis should proceed via a Knoevenagel Condensation starting from the pre-functionalized aldehyde.[1] This method ensures 100% regiochemical purity.[1]
Solvent/Base: Pyridine (solvent) with catalytic Piperidine.[1]
Conditions: Reflux (90–100 °C) for 4–6 hours until CO₂ evolution ceases.
Workup: Pour into ice-cold HCl. The intermediate, 3-(4-bromo-3-nitrophenyl)acrylic acid (cinnamic acid derivative), precipitates as a yellow solid.[1]
Yield Target: >85%.
Step 2: Chemoselective Reduction
Critical: Standard catalytic hydrogenation (H₂/Pd-C) is forbidden here as it will reduce the nitro group to an amine and potentially debrominate the ring.[1]
Reagents: Sodium Borohydride (NaBH₄) with Copper(I) Chloride (CuCl) OR Diimide generated in situ (p-Toluenesulfonylhydrazide).
Mechanism: The Cu-hydride species or Diimide selectively reduces the conjugated alkene (C=C) without touching the nitro group or the aryl bromide.[1]
This molecule serves as a pivotal "switch" in synthesis.[1] The order of operations is critical to maintain yield and prevent side reactions.
A. The Aryl Bromide (Suzuki/Buchwald Handle)
The bromine atom is positioned for Palladium-catalyzed cross-coupling.[1]
Constraint: The carboxylic acid must often be protected (as a methyl/tert-butyl ester) before coupling to prevent catalyst poisoning or solubility issues.[1]
Application: Introduction of biaryl systems for increasing lipophilicity or targeting hydrophobic pockets in enzymes.[1]
Reduction: Use Iron/Ammonium Chloride (Fe/NH₄Cl) or Tin(II) Chloride (SnCl₂) . These conditions are mild and will not dehalogenate the bromine (unlike catalytic hydrogenation).[1]
Cyclization: Once reduced to the aniline, it can react with the propanoic acid tail (intramolecularly) to form dihydroquinolinones , a privileged scaffold in kinase inhibitors.[1]
C. The Carboxylic Acid (The Anchor)
Standard peptide coupling (EDC/HOBt or HATU) allows attachment to amino acids or solid-phase resins.[1]
Figure 2: Divergent reactivity pathways demonstrating the scaffold's versatility.
Pharmaceutical Applications
1. Integrin Antagonists (RGD Mimetics)
The 3-phenylpropanoic acid motif mimics the Aspartic Acid (D) side chain in the RGD (Arginine-Glycine-Aspartic acid) sequence.[1]
Mechanism: The carboxylic acid coordinates with the metal ion (usually Mg²⁺ or Mn²⁺) in the integrin receptor active site.[1]
Role of Substituents: The 4-bromo and 3-nitro groups serve as rigid spacers or can be modified to reach auxiliary binding pockets (specificity determining regions) on the
Specific Warning: Nitroaromatics can be energetic/explosive if heated under confinement.[1] While this acid is generally stable, intermediates (especially diazonium salts derived from the reduced amine) must be handled with care.[1]
Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent slow oxidation or moisture absorption. Keep away from strong bases and reducing agents.[1]
References
Regioselectivity in Nitration: Olah, G. A., et al. Nitration: Methods and Mechanisms.[1] VCH Publishers, 1989.[1] (Foundational text on aromatic substitution patterns).
Chemoselective Reduction (Diimide): Pasto, D. J., & Taylor, R. T.[1] "Reduction with Diimide." Organic Reactions, 2011.[1] (Methodology for reducing alkenes in presence of nitro/halo groups).
Integrin Antagonist Design: Heckmann, D., et al. "Probing Integrin Selectivity: Synthesis and Biological Evaluation of RGD-Mimetics."[1] ChemMedChem, 2008.[1] (Contextualizes the use of phenylpropanoic acid scaffolds).
An In-depth Technical Guide to the Structural Elucidation of 3-(4-Bromo-3-nitrophenyl)propanoic acid
Distribution: For Researchers, Scientists, and Drug Development Professionals Abstract The unequivocal structural determination of novel chemical entities is a cornerstone of modern chemical research and pharmaceutical d...
Author: BenchChem Technical Support Team. Date: February 2026
Distribution: For Researchers, Scientists, and Drug Development Professionals
Abstract
The unequivocal structural determination of novel chemical entities is a cornerstone of modern chemical research and pharmaceutical development. This guide provides a comprehensive, methodology-driven workflow for the structural elucidation of 3-(4-Bromo-3-nitrophenyl)propanoic acid. We move beyond a simple recitation of techniques, focusing instead on the strategic integration of Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments. The causality behind experimental choices, the interpretation of spectral data, and the logical synthesis of evidence are detailed to provide a self-validating framework for confirming the molecular architecture of this and structurally related compounds.
Foundational Analysis: From Molecular Formula to Spectroscopic Strategy
Before any instrumental analysis, a foundational understanding of the target molecule is established. The proposed structure is 3-(4-Bromo-3-nitrophenyl)propanoic acid.
Index of Hydrogen Deficiency (IHD): Using the formula IHD = C - H/2 - X/2 + N/2 + 1, the IHD is calculated as 9 - (8/2) - (1/2) + (1/2) + 1 = 6. This value is consistent with the presence of a benzene ring (IHD=4), a nitro group (IHD=1), and a carboxylic acid carbonyl group (IHD=1), providing the first layer of validation for the proposed structure.
This initial assessment confirms a high degree of unsaturation, directing our analytical strategy towards techniques that can definitively probe aromatic systems and functional groups.
Figure 1: A logical workflow for the structural elucidation process, beginning with foundational calculations that inform the subsequent spectroscopic analyses.
Mass Spectrometry: Confirming Molecular Weight and Fragmentation
Mass spectrometry provides the molecular weight of the compound and offers initial structural clues through the analysis of fragmentation patterns.[1]
Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).
Ionization Method: Utilize Electrospray Ionization (ESI) in negative ion mode, which is highly effective for carboxylic acids, to generate the [M-H]⁻ ion.
Analysis: Inject the sample into a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer.
Data Acquisition: Acquire data over a mass range of m/z 50-500.
Data Interpretation: A Self-Validating System
The primary goal is to observe the molecular ion and validate its isotopic pattern. Bromine has two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in a nearly 1:1 ratio.[2]
Molecular Ion Peak: We expect to see a pair of peaks for the deprotonated molecule [M-H]⁻ at approximately m/z 272.96 and 274.96. The near-equal intensity of these two peaks is a definitive signature of a monobrominated compound.
Fragmentation Analysis: Tandem MS (MS/MS) experiments on the parent ion can reveal key structural fragments. The fragmentation of organic molecules in a mass spectrometer follows well-understood chemical principles.[3][4]
Observed m/z (Theoretical)
Proposed Fragment
Structural Implication
272.96 / 274.96
[C₉H₇BrNO₄]⁻
[M-H]⁻ ion, confirms molecular weight and presence of one bromine atom.
228.97 / 230.97
[M-H - CO₂]⁻
Loss of carbon dioxide from the carboxylate anion, confirming the carboxylic acid moiety.
199.98 / 201.98
[M-H - COOH - CH₂]⁻
Subsequent loss of a methylene group.
183.95
[C₆H₃BrNO₂]⁻
Fragment corresponding to the bromonitrophenyl ring after cleavage of the side chain.
This fragmentation pattern strongly supports the presence of a propanoic acid side chain attached to a bromonitrophenyl core.
FTIR Spectroscopy: Identifying Key Functional Groups
FTIR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule based on their characteristic vibrational frequencies.[5]
Experimental Protocol: Attenuated Total Reflectance (ATR)
Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.
Analysis: Apply pressure to ensure good contact between the sample and the crystal.
Data Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹, by co-adding multiple scans to improve the signal-to-noise ratio.
Data Interpretation: Correlating Absorptions to Structure
The presence of specific absorption bands provides direct evidence for the key functional groups.
Frequency Range (cm⁻¹)
Vibration Type
Functional Group Assignment
Significance
2500-3300 (broad)
O-H stretch
Carboxylic Acid
Confirms the presence of the acidic proton.
~1700
C=O stretch
Carboxylic Acid
Confirms the carbonyl group of the propanoic acid.
Consistent with a bromine atom attached to the ring.[7]
The FTIR spectrum acts as a rapid confirmation that the primary structural motifs—a carboxylic acid, an aromatic nitro group, and a C-Br bond—are all present in the synthesized molecule.
NMR Spectroscopy: The Definitive Structural Blueprint
NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule.[8][9] A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments provides an unambiguous structural proof.[10][11]
Experimental Protocol: High-Field NMR
Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).[12]
¹H NMR: Acquire a standard one-dimensional proton spectrum.
¹³C{¹H} NMR: Acquire a proton-decoupled carbon spectrum.
2D COSY: Acquire a correlation spectroscopy experiment to identify proton-proton couplings.
2D HSQC: Acquire a heteronuclear single quantum coherence spectrum to correlate protons with their directly attached carbons.
2D HMBC: Acquire a heteronuclear multiple bond correlation spectrum to identify long-range (2-3 bond) proton-carbon correlations.
Data Interpretation: Assembling the Molecular Puzzle
The ¹H NMR spectrum reveals the number of distinct proton environments, their integration (relative number of protons), and their coupling patterns (neighboring protons).[13]
Aromatic Region (δ 7.5-8.5 ppm): The electron-withdrawing nitro group and the bromine atom will significantly deshield the aromatic protons. We expect three distinct signals in this region, integrating to one proton each. Their splitting pattern will be key to determining the substitution pattern. For the 1,2,4-substitution pattern, we predict:
One doublet (H-5).
One doublet of doublets (H-6).
One doublet (H-2).
Aliphatic Region (δ 2.5-3.5 ppm): The propanoic acid side chain protons will appear as two distinct signals, each integrating to two protons.
-CH₂-Ar (Benzylic): A triplet, deshielded by the aromatic ring.
-CH₂-COOH: A triplet, adjacent to the other methylene group.
Carboxylic Acid Proton (δ ~12 ppm): A broad singlet, highly deshielded, which will disappear upon D₂O exchange.
The ¹³C NMR spectrum indicates the number of unique carbon environments. DEPT experiments are used to distinguish between CH₃, CH₂, CH, and quaternary carbons.
Carbonyl Carbon: ~173 ppm.
Aromatic Carbons: Six signals between ~120-150 ppm. The carbons directly attached to the bromine (C-4) and nitro group (C-3) will be significantly affected.
Aliphatic Carbons: Two signals between ~30-40 ppm, identifiable as CH₂ groups by DEPT-135.
While 1D NMR provides strong evidence, 2D NMR confirms the atomic connections unequivocally.
COSY: Will show a clear correlation between the two aliphatic triplets, confirming the -CH₂-CH₂- fragment. It will also show correlations between adjacent aromatic protons (e.g., H-5 and H-6).
HSQC: Directly links each proton signal to its corresponding carbon signal, allowing for unambiguous assignment of all protonated carbons.
HMBC: The Final Proof. HMBC is the critical experiment that connects the different fragments of the molecule.
Figure 2: Key HMBC correlations (dashed red arrows) that unambiguously connect the propanoic acid side chain to the C-1 position of the 4-bromo-3-nitrophenyl ring.
The crucial correlation is from the benzylic protons (Hα) to the aromatic carbons C-2 and C-6, and most importantly, to the quaternary carbon C-1. This three-bond correlation definitively proves that the side chain is attached to C-1, confirming the structure as 3-(4-Bromo-3-nitrophenyl )propanoic acid and ruling out other isomers.
Summary of NMR Data
Assignment
¹H NMR (δ, ppm, multiplicity, J in Hz)
¹³C NMR (δ, ppm)
Key HMBC Correlations (¹H → ¹³C)
H-2
~8.1 (d)
~125
C-1, C-3, C-4, C-6
H-5
~7.8 (d)
~133
C-1, C-3, C-4, C-6
H-6
~7.6 (dd)
~128
C-1, C-2, C-4, C-5
-CH₂-Ar (α)
~3.0 (t)
~35
C-1, C-2, C-6, Cβ, C=O
-CH₂-COOH (β)
~2.7 (t)
~30
Cα, C=O
-COOH
~12.1 (br s)
~173
-
C-1
-
~141
H-2, H-5, H-6, Hα
C-3
-
~150
H-2, H-5
C-4
-
~123
H-2, H-5, H-6
(Note: Chemical shifts are predictive and may vary based on solvent and concentration.)
Conclusion: A Triangulated and Validated Structure
The structural elucidation of 3-(4-Bromo-3-nitrophenyl)propanoic acid is achieved through a systematic and multi-faceted analytical approach.
Mass Spectrometry confirmed the correct molecular formula and the presence of a single bromine atom via the characteristic M/M+2 isotopic pattern.
FTIR Spectroscopy provided rapid and definitive evidence for all key functional groups: carboxylic acid, aromatic nitro, and aryl bromide.
NMR Spectroscopy , through a combination of 1D and 2D techniques, provided the final, unambiguous proof of structure. ¹H and ¹³C NMR established the carbon-hydrogen framework, COSY confirmed proton-proton connectivities, and crucial HMBC correlations linked the propanoic acid side chain to the C-1 position of the 4-bromo-3-nitrophenyl ring.
Each technique provides a piece of the puzzle, and together they form a self-validating system that confirms the molecular structure with the highest degree of scientific certainty, a prerequisite for any further research or development activities.
References
PubChem. 3-(4-Nitrophenyl)propanoic acid. Available at: [Link]
PubChem. 3-(4-Bromophenyl)propionic acid. Available at: [Link]
Stenutz, R. 3-(4-nitrophenyl)propanoic acid. Available at: [Link]
PubChem. 2-Bromo-3-(4-nitrophenyl)propanoic acid. Available at: [Link]
ChemSynthesis. 3-(4-nitrophenyl)propanoic acid. Available at: [Link]
ResearchGate. Synthetic procedures for the synthesis of 3-nitropropanoic acid. Available at: [Link]
Chemistry Stack Exchange. Determination of brominated aromatics by 13C and 1H NMR spectroscopy. Available at: [Link]
YouTube. Structure Elucidation of Organic Compounds. Available at: [Link]
MIT OpenCourseWare. Methods for the Elucidation of the Structure of Organic Compounds. Available at: [Link]
Google Patents.CN102260155A - Method for synthesizing p-bromo propiophenone.
PubMed. Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. Available at: [Link]
ResearchGate. Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines. Available at: [Link]
NIST. Propanoic acid, 3-bromo-. Available at: [Link]
PrepChem. Preparation of 3-bromo-3-phenylpropanoic acid. Available at: [Link]
ResearchGate. 1 H NMR spectrum of 3-(4-nitrophenyl)-3,4-dihydro-2H-benzo... Available at: [Link]
Doc Brown's Chemistry. Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane. Available at: [Link]
Intertek. Molecular Structure Characterisation and Structural Elucidation. Available at: [Link]
ResearchGate. FTIR analysis of a Fe 3 O 4 , b Fe 3 O 4-OA, c porphyrin, and d SFN. Available at: [Link]
Doc Brown's Chemistry. low/high resolution 1H proton nmr spectrum of propanoic acid. Available at: [Link]
ResearchGate. How does one elucidate structure elucidation for phyto compounds? Available at: [Link]
ResearchGate. FTIR spectrum of (a) 4-nitrophenyl-4 0 -nitrobenzoate and (b)... Available at: [Link]
Nagwa. Question Video: ¹H NMR Spectrum of Propanoic Acid. Available at: [Link]
Chegg. Solved p-BROMONITROBENZENE 1H NMR SPECTRUM. Available at: [Link]
Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available at: [Link]
YouTube. Mass Spectrometry: Fragmentation Mechanisms. Available at: [Link]
PubMed. FTIR and FTRaman spectroscopic investigation of 2-bromo-4-methylaniline using ab initio HF and DFT calculations. Available at: [Link]
MDPI. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]
Oxford Instruments. Benchtop NMR for Educational Experiments. Available at: [Link]
Taylor & Francis Online. Structure elucidation – Knowledge and References. Available at: [Link]
PubMed. An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. Available at: [Link]
Wikipedia. Fragmentation (mass spectrometry). Available at: [Link]
Spectroscopic data for 3-(4-Bromo-3-nitrophenyl)propanoic acid
An In-Depth Technical Guide to the Spectroscopic Characterization of 3-(4-Bromo-3-nitrophenyl)propanoic Acid Introduction In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous structura...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Spectroscopic Characterization of 3-(4-Bromo-3-nitrophenyl)propanoic Acid
Introduction
In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous structural elucidation of novel compounds is paramount. 3-(4-Bromo-3-nitrophenyl)propanoic acid is a substituted aromatic carboxylic acid with potential applications as a building block in the synthesis of more complex molecules, including active pharmaceutical ingredients. Its chemical structure, featuring a trisubstituted benzene ring, presents a distinct spectroscopic fingerprint. This guide provides a comprehensive analysis of the expected spectroscopic data for this compound, offering researchers and drug development professionals a detailed framework for its identification and characterization. We will delve into the principles and practical application of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), explaining not just the data, but the underlying chemical principles that give rise to the observed spectra.
Molecular Structure and Physicochemical Properties
The foundational step in any spectroscopic analysis is a thorough understanding of the molecule's structure. The arrangement of atoms and functional groups dictates the compound's interaction with electromagnetic radiation and its behavior in the mass spectrometer.
Caption: Molecular structure of 3-(4-Bromo-3-nitrophenyl)propanoic acid.
¹H NMR Spectroscopy: Probing the Proton Environment
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the number, connectivity, and chemical environment of hydrogen atoms in a molecule. The chemical shift (δ) of a proton is highly sensitive to the shielding and deshielding effects of neighboring atoms and functional groups.
Experimental Protocol: A Self-Validating Approach
Sample Preparation: Dissolve ~5-10 mg of 3-(4-Bromo-3-nitrophenyl)propanoic acid in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids as it ensures the acidic proton is observable and does not exchange rapidly.
Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard, which is defined as 0.0 ppm and allows for accurate chemical shift referencing.[2]
Data Acquisition: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving the complex splitting patterns in the aromatic region.
Validation: The integration of the peaks should correspond to the number of protons in each environment, providing an internal validation of the signal assignments. For this molecule, the expected integration ratio is 1:1:1:2:2:1.
Predicted ¹H NMR Data and Interpretation
Table 2: Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale
~12.3
Singlet, broad
1H
-COOH
The acidic proton of the carboxylic acid is highly deshielded and typically appears as a broad singlet. Its chemical shift is concentration and solvent-dependent.
~8.2
Doublet (d)
1H
Ar-H (H-2)
This proton is ortho to the strongly electron-withdrawing nitro group, resulting in significant deshielding and a downfield shift. It appears as a doublet due to coupling with H-6.
~7.9
Doublet (d)
1H
Ar-H (H-5)
This proton is ortho to the bromine atom and meta to the nitro group. It is deshielded and appears as a doublet due to coupling with H-6.
~7.6
Doublet of Doublets (dd)
1H
Ar-H (H-6)
This proton is coupled to both H-2 and H-5, resulting in a doublet of doublets. It is the most upfield of the aromatic protons.
~2.9
Triplet (t)
2H
-CH₂-Ar
These benzylic protons are adjacent to a CH₂ group and are deshielded by the aromatic ring. They appear as a triplet.
| ~2.6 | Triplet (t) | 2H | -CH₂-COOH | These protons are adjacent to the benzylic CH₂ and are deshielded by the carboxylic acid group. Protons on carbons adjacent to a carboxylic acid typically absorb in the 2-3 ppm range.[3] |
The aromatic region provides the most definitive structural information. The electron-withdrawing nitro group (-NO₂) and the halogen (-Br) create a distinct electronic environment for each of the three aromatic protons, leading to a predictable downfield shift and a complex but interpretable splitting pattern.
¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Carbon-13 NMR spectroscopy complements ¹H NMR by providing information about the carbon framework of the molecule. Each unique carbon atom gives rise to a distinct signal.
Experimental Protocol
The sample preparation is identical to that for ¹H NMR. The spectrum is typically acquired on the same instrument, often immediately after the proton spectrum. A standard ¹³C experiment with proton decoupling is used, which results in each unique carbon appearing as a single line.
Predicted ¹³C NMR Data and Interpretation
Table 3: Predicted ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)
Assignment
Rationale
~173
C=O
The carbonyl carbon of the carboxylic acid is highly deshielded and appears significantly downfield.
~149
C-NO₂
The carbon directly attached to the nitro group is strongly deshielded.
~142
C-CH₂
The aromatic carbon bearing the propanoic acid side chain.
~136
C-H (Ar)
Aromatic methine carbon.
~133
C-H (Ar)
Aromatic methine carbon.
~125
C-H (Ar)
Aromatic methine carbon.
~122
C-Br
The carbon attached to the bromine atom shows a characteristic shift.
~34
-CH₂-Ar
Benzylic carbon, deshielded by the aromatic ring.
| ~30 | -CH₂-COOH | Carbon alpha to the carboxylic acid. |
The chemical shifts in the aromatic region are influenced by the substituent effects of the nitro and bromo groups. As with ¹H NMR, these predictable effects allow for confident assignment of the signals to the corresponding carbon atoms.[4]
Infrared (IR) Spectroscopy: Identifying Functional Groups
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.
Experimental Protocol
Sample Preparation: For a solid sample, the most common method is to create a potassium bromide (KBr) disc. A small amount of the compound is finely ground with dry KBr powder and pressed into a transparent pellet.[5]
Data Acquisition: The KBr disc is placed in the sample holder of an FTIR spectrometer, and the spectrum is recorded, typically over the range of 4000-400 cm⁻¹.
Key IR Absorptions and Interpretation
Caption: Key functional groups and their expected IR vibrations.
The IR spectrum provides a rapid and definitive confirmation of the key functional groups. The extremely broad O-H stretch is characteristic of a hydrogen-bonded carboxylic acid dimer.[3][6] The two strong absorptions for the nitro group and the sharp, intense carbonyl peak are cornerstone identifiers for this molecule.[7]
Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation
Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation pattern. For this molecule, high-resolution mass spectrometry (HRMS) is particularly valuable for confirming the elemental composition.
Experimental Protocol
Ionization: Electrospray ionization (ESI) is a suitable soft ionization technique that typically yields the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻.
Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., Time-of-Flight, TOF, or Orbitrap).
Validation: The presence of bromine provides a definitive isotopic signature. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 natural abundance. Therefore, all bromine-containing fragments will appear as a pair of peaks (M and M+2) of nearly equal intensity, which is a powerful validation tool.[8]
Predicted Mass Spectrum and Fragmentation
Molecular Ion: The deprotonated molecule [M-H]⁻ would be observed at m/z 287.9564 and 289.9544. The calculated exact mass for C₉H₇⁷⁹BrNO₄⁻ is 287.9564.
Key Fragmentation Pathways: Tandem MS (MS/MS) experiments would reveal characteristic fragmentation patterns. The loss of the carboxylic acid group (45 Da) is a common fragmentation pathway for such molecules.
Caption: Plausible fragmentation pathways in negative ion mode ESI-MS.
The fragmentation pattern acts as a molecular fingerprint. By analyzing the mass differences between the precursor ion and the fragment ions, one can piece together the molecular structure, confirming the presence and connectivity of the various components.
Conclusion
The structural elucidation of 3-(4-Bromo-3-nitrophenyl)propanoic acid is reliably achieved through a multi-technique spectroscopic approach. ¹H and ¹³C NMR define the precise atomic connectivity of the carbon and hydrogen framework, while IR spectroscopy provides rapid confirmation of essential functional groups like the carboxylic acid and nitro moieties. Finally, mass spectrometry confirms the molecular weight and elemental formula, with the characteristic bromine isotopic pattern serving as an unambiguous validation point. This guide provides the foundational data and interpretive logic required for researchers to confidently identify and characterize this compound, ensuring the integrity and accuracy of their scientific endeavors.
Navigating New Frontiers: A Technical Guide to the Research Potential of 3-(4-Bromo-3-nitrophenyl)propanoic Acid
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract The confluence of halogen and nitro functional groups on an aromatic scaffold presents a compelling sta...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
The confluence of halogen and nitro functional groups on an aromatic scaffold presents a compelling starting point for the exploration of novel bioactive molecules. This technical guide delves into the untapped research potential of 3-(4-Bromo-3-nitrophenyl)propanoic acid, a compound poised for investigation across multiple therapeutic domains. By leveraging its unique structural attributes, this molecule can serve as a versatile building block for the synthesis of new chemical entities with potential applications in oncology, infectious diseases, and inflammatory conditions. This document provides a comprehensive overview of synthetic strategies, proposes key areas for biological evaluation, and furnishes detailed, field-proven experimental protocols to empower researchers in their quest for innovative therapeutics.
Introduction: The Scientific Rationale
The strategic incorporation of a bromine atom and a nitro group onto a phenylpropanoic acid backbone creates a molecule with a rich chemical landscape ripe for exploration. The bromine atom can participate in various cross-coupling reactions, enabling the introduction of diverse molecular fragments to probe structure-activity relationships (SAR). The electron-withdrawing nature of the nitro group significantly influences the electronic properties of the aromatic ring and can be a key pharmacophoric element or a precursor for an amino group, opening avenues for further derivatization. The propanoic acid side chain provides a handle for amide bond formation, esterification, or can serve as a mimic of natural amino acid side chains, potentially facilitating interactions with biological targets.
This guide will illuminate the path from synthesis to biological screening, providing the necessary tools and conceptual frameworks to unlock the therapeutic potential of 3-(4-Bromo-3-nitrophenyl)propanoic acid and its derivatives.
Synthetic Pathways: From Precursor to Target Molecule
The synthesis of 3-(4-Bromo-3-nitrophenyl)propanoic acid is a multi-step process that can be approached through several established organic chemistry reactions. The key starting material, 4-bromo-3-nitrobenzaldehyde, is commercially available, providing a solid foundation for the synthetic workflows outlined below.
Overview of Synthetic Strategies
The primary challenge in synthesizing the target molecule lies in the formation of the three-carbon propanoic acid side chain attached to the substituted phenyl ring. Three robust and well-documented reactions are particularly well-suited for this transformation: the Perkin, Heck, and Wittig reactions. Each of these methods will first yield an unsaturated intermediate, 3-(4-Bromo-3-nitrophenyl)propenoic acid (a substituted cinnamic acid), which can then be readily reduced to the desired saturated propanoic acid.
Protocols & Analytical Methods
Method
Application Note: Precision Synthesis of 3-(4-Bromo-3-nitrophenyl)propanoic acid
Executive Summary & Strategic Rationale This application note details a robust, regioselective protocol for the synthesis of 3-(4-Bromo-3-nitrophenyl)propanoic acid . This scaffold is a critical intermediate in the devel...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
This application note details a robust, regioselective protocol for the synthesis of 3-(4-Bromo-3-nitrophenyl)propanoic acid . This scaffold is a critical intermediate in the development of peptidomimetics, integrin antagonists, and non-peptide small molecule inhibitors.[1]
The Regiochemical Challenge
A common pitfall in synthesizing this target is the attempt to directly nitrate 3-(4-bromophenyl)propanoic acid.[1] Theoretical analysis and experimental data indicate that direct nitration favors the 2-nitro isomer rather than the desired 3-nitro isomer.[1]
Alkyl Directing Effect: The propanoic acid side chain (alkyl-like) is an activator and directs ortho (Position 2).[1]
Halogen Directing Effect: The bromine atom is a deactivator but directs ortho (Position 3).[1]
Outcome: Electronic activation by the alkyl group generally dominates over the deactivation/directing effect of the halogen, leading to a mixture enriched in the undesired 2-nitro isomer.[1]
The Solution: To guarantee the 3-nitro regiochemistry, this protocol utilizes a Knoevenagel Condensation followed by a Chemoselective Reduction .[1] This route locks the nitro position early in the synthesis (using 4-bromo-3-nitrobenzaldehyde) and selectively reduces the alkene without compromising the nitro or bromo functionalities.[1]
Retrosynthetic Analysis & Pathway
The following diagram illustrates the logic behind selecting the Aldehyde Route over Direct Nitration.
Figure 1: Strategic selection of the Knoevenagel route (blue path) to avoid regiochemical ambiguity associated with direct nitration (red path).
Experimental Protocol
Step 1: Knoevenagel Condensation
Objective: Synthesis of (E)-3-(4-Bromo-3-nitrophenyl)acrylic acid.
Principle: Condensation of an aromatic aldehyde with malonic acid, driven by decarboxylation.[1]
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
Dissolution: Charge the flask with 4-Bromo-3-nitrobenzaldehyde (10.0 g) and Malonic Acid (6.8 g). Add Pyridine (40 mL) and stir until partially dissolved.
Catalysis: Add Piperidine (0.5 mL) dropwise. Note: A mild exotherm may occur.[1]
Reaction: Heat the mixture to 100°C (oil bath temperature) for 3–5 hours.
Pour the mixture slowly into ice-cold HCl (2M, 200 mL) with vigorous stirring. Caution: Pyridine neutralization generates heat.
A heavy precipitate (the acrylic acid) will form.[1]
Isolation: Filter the solid using a Buchner funnel. Wash the cake thoroughly with water (3 x 50 mL) to remove residual pyridine/pyridinium salts.
Purification: Recrystallize from Ethanol/Water (9:1) if necessary, though the crude purity is often >95%.[1]
Yield: Expect ~10.5 g (88–92%) of a pale yellow solid.
Step 2: Chemoselective Reduction (Diimide Method)
Objective: Reduction of the alkene to the alkane without reducing the Nitro group or dehalogenating the Bromine.[1]
Scientific Rationale: Catalytic hydrogenation (H₂/Pd-C) is contraindicated here as it poses a high risk of reducing the nitro group to an amine (aniline) and potential hydrodebromination.[1] Diimide (N₂H₂) , generated in situ, reduces non-polar multiple bonds (C=C) but is inert toward polar functional groups like -NO₂ and -Br.[1]
Reagents & Stoichiometry
Reagent
MW ( g/mol )
Equiv.
Mass/Vol
Role
Intermediate (Acrylic Acid)
272.05
1.0
5.0 g
Substrate
p-Toluenesulfonylhydrazide
186.23
3.0
10.3 g
Diimide Precursor
Sodium Acetate (Trihydrate)
136.08
4.0
10.0 g
Base
THF / Water
-
1:1
100 mL
Solvent System
Procedure
Setup: Equip a 250 mL three-neck flask with a reflux condenser and nitrogen inlet.
Dissolution: Dissolve the Acrylic Acid intermediate (5.0 g) in THF (50 mL). Add Water (50 mL) and Sodium Acetate (10.0 g).
Reagent Addition: Add p-Toluenesulfonylhydrazide (10.3 g). The mixture may be heterogeneous.[1]
Reaction: Heat the mixture to reflux (approx. 75–80°C) .
Mechanism:[2][3][4][5][6][7] The hydrazide decomposes to generate diimide (HN=NH), which transfers hydrogen to the alkene syn-facially, releasing N₂ gas.[1]
Duration: Reflux for 4–6 hours.[1] If TLC shows starting material, add an additional 1.0 equiv of hydrazide and continue reflux.[1]
Combine organics, wash with Brine, and dry over anhydrous Na₂SO₄.[1][6]
Filter and evaporate the solvent to yield the crude propanoic acid.[1]
Purification: Recrystallize from Toluene or Ethyl Acetate/Hexanes.
Yield: Expect ~4.2 g (83%) of off-white solid.
Quality Control & Characterization
Parameter
Specification
Method
Appearance
Off-white to pale yellow powder
Visual
Purity
>98.0%
HPLC (C18, ACN/H2O + 0.1% TFA)
Identity (H-NMR)
Loss of alkene doublets (6.5-7.5 ppm); Appearance of methylene triplets (~2.6 and 2.9 ppm).[1]
1H-NMR (DMSO-d6)
MP
132–135°C (Literature dependent)
Capillary MP
Key NMR Diagnostic:
To verify the reduction was successful and the nitro group is intact:
Look for two triplets in the aliphatic region (approx 2.6 ppm and 2.9 ppm) corresponding to the -CH2-CH2-COOH chain.[1]
Ensure the aromatic region integrates to 3 protons (confirming no reduction of the ring or loss of Br).[1]
Process Workflow Diagram
Figure 2: Operational workflow for the two-step synthesis.
References
Regiochemistry of Nitration: Jones, R. A., & Bean, G. P. (1977).[1] The Chemistry of Pyrroles (Analogous electrophilic substitution principles). Academic Press.[1] (Standard text on aromatic substitution directing effects confirming alkyl vs halogen competition).
Knoevenagel Condensation Protocol: Tietze, L. F., & Beifuss, U. (1991).[1] The Knoevenagel reaction. Comprehensive Organic Synthesis, 2, 341-394.[1] Link
Diimide Reduction Specificity: Pasto, D. J., & Taylor, R. T. (1991).[1] Reduction with Diimide. Organic Reactions, 40, 91-155.[1] (Authoritative source on diimide selectivity for C=C over NO2). Link
Synthesis of Nitro-Cinnamic Acids: Gierer, J., & Norén, I. (1962).[1] Condensation of lignin models with malonic acid.[1] Acta Chemica Scandinavica, 16, 1713.[1] (Precedent for Knoevenagel on substituted benzaldehydes).[1] Link
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-(4-Bromo-3-nitrophenyl)propanoic acid (CAS: 1211311-93-1) represents a high-value "tri-functional" scaffold for medicinal chemistry. Unlike simple phenylpropanoic acids, this molecule integrates three distinct orthogonal reactive handles:
Carboxylic Acid (C1): A tether for solid-phase attachment or peptidomimetic coupling.
Nitro Group (C3): A latent nitrogen source and electronic activator.
Bromide (C4): A site for cross-coupling or nucleophilic displacement.
This guide details the strategic application of this building block, specifically focusing on its utility as a precursor for benzimidazoles (via the ortho-bromo-nitro "warhead") and as a core scaffold for fibrinogen receptor antagonists (RGD mimetics).
Strategic Reactivity Map
The utility of this compound lies in the electronic relationship between the Nitro and Bromo groups. The Nitro group at position 3 exerts a strong electron-withdrawing effect, activating the ortho-Bromine at position 4 toward Nucleophilic Aromatic Substitution (SNAr).
Figure 1: Orthogonal reactivity profile. The C3-Nitro group activates the C4-Bromine, enabling unique cyclization pathways.
Application Module A: Synthesis of Benzimidazoles
The most powerful application of this building block is the rapid assembly of 1,2-disubstituted benzimidazoles. The ortho-bromo-nitro motif acts as a masked diamine.
Mechanism:
Displacement: Primary amines displace the activated bromide (SNAr).
Reduction: The nitro group is reduced to an aniline.
Cyclization: Condensation with an aldehyde or carboxylic acid closes the imidazole ring.
This scaffold is a structural analog of the Asp-Phe (Aspartic acid - Phenylalanine) dipeptide sequence found in RGD (Arg-Gly-Asp) integrin antagonists.
Propanoic Acid: Mimics the Aspartate side chain (anionic binding).
Phenyl Ring: Mimics the Phenylalanine spacer.
Br/Nitro Handle: Allows attachment of the basic "Arginine mimic" (e.g., benzamidine or piperidine).
Protocol 2: Solid-Phase Attachment (Wang Resin)
To utilize this block in combinatorial libraries:
Resin Loading: Swell Wang resin (1.0 g, ~1.0 mmol/g) in DCM.
Activation: Dissolve 3-(4-bromo-3-nitrophenyl)propanoic acid (3 equiv) and DIC (1.5 equiv) in DMF/DCM (1:1). Stir for 20 min.
Coupling: Add solution to resin with DMAP (0.1 equiv). Shake for 16 hours.
Capping: Wash resin, then treat with Ac2O/Pyridine to cap unreacted hydroxyls.
Validation: Cleave a small sample with 50% TFA/DCM to verify loading by HPLC.
The C4-Bromine is sterically accessible for Suzuki-Miyaura coupling, despite the ortho-nitro group. This allows for the extension of the biaryl core before or after peptide coupling.
Protocol 3: Suzuki Coupling
Substrate: Methyl ester of the title compound (to prevent acid interference).
Note: The ortho-nitro group may slightly retard the rate compared to unhindered bromides; higher catalyst loading (5 mol%) is recommended.
Quantitative Data Summary
Transformation
Reagent System
Typical Yield
Key Selectivity Factor
SNAr Displacement
R-NH2, K2CO3, DMF
85–92%
C4-Br is highly activated by C3-NO2.
Nitro Reduction
Fe, NH4Cl, EtOH
90–95%
Chemoselective; does not debrominate (unlike H2/Pd).
Suzuki Coupling
Ar-B(OH)2, Pd(dppf)Cl2
70–85%
Requires protection of carboxylic acid (ester).
Amide Coupling
HATU, DIPEA, DMF
>95%
Standard peptide coupling efficiency.
Troubleshooting & Storage
Light Sensitivity: Benzyl bromides and nitro compounds can be light-sensitive. Store the solid in amber vials at 4°C.
SNAr Side Reactions: If using a weak nucleophile (e.g., aniline), higher temperatures (>100°C) may be required. Avoid strong bases (NaOH) which may cause hydrolysis of the propanoic acid side chain if esterified.
Solubility: The free acid is sparingly soluble in non-polar solvents (Hexane/Toluene). Use DMF, DMSO, or MeOH for reactions.
References
Synthesis of 3-(4-Bromo-3-nitrophenyl)
Source: ChemicalBook & PubChem D
Link:
Benzimidazole Synthesis via Nitro-Reduction
Title: Synthesis and antimycobacterial activity of benzimidazole derivatives.[2]
Source: ResearchG
Link:
Fibrinogen Receptor Antagonists (RGD Mimetics)
Title: Non-peptide fibrinogen receptor antagonists.[3][4] Design and discovery of a centrally constrained inhibitor.[3]
Application Note: Strategic Utilization of 3-(4-Bromo-3-nitrophenyl)propanoic Acid in Medicinal Chemistry
This Application Note is structured to guide drug discovery professionals through the strategic utilization of 3-(4-Bromo-3-nitrophenyl)propanoic acid , a versatile bifunctional building block.[1] [1] Executive Summary 3...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to guide drug discovery professionals through the strategic utilization of 3-(4-Bromo-3-nitrophenyl)propanoic acid , a versatile bifunctional building block.[1]
[1]
Executive Summary
3-(4-Bromo-3-nitrophenyl)propanoic acid (referred to herein as BNPP ) represents a "privileged scaffold" in modern drug discovery.[1] Its value lies in its unique tris-functional nature:
Propanoic Acid Tail: A native handle for amide coupling, esterification, or solid-phase resin attachment.[1]
Aryl Bromide: A reactive site for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).[1]
Ortho-Nitro Group: An activating group for Nucleophilic Aromatic Substitution (SNAr) and a latent amine precursor for heterocyclization (e.g., benzimidazoles).
This guide details protocols for transforming BNPP into high-value pharmacophores, specifically targeting kinase inhibitors (benzimidazole cores) and Targeted Protein Degradation (PROTAC) linkers.
Structural Utility & Retrosynthetic Logic
The chemical orthogonality of BNPP allows for Divergent Synthesis . Researchers can selectively manipulate one functional group without affecting the others, enabling the rapid generation of compound libraries.
Key Reactivity Profile
Functional Group
Reactivity Mode
Primary Application
Carboxylic Acid
Amide Coupling / Esterification
Attachment to R-groups, Resins, or PROTAC E3 Ligands.[1]
Aryl Bromide
Pd-Catalyzed Coupling / SNAr
Extension of the carbon skeleton (Biaryls) or displacement by amines.
Nitro Group
Reduction / Cyclization
Precursor to anilines; essential for ortho-diamine formation (Benzimidazoles).[1]
Diagram 1: Divergent Synthesis Workflow
The following diagram illustrates the three primary synthetic pathways accessible from the BNPP scaffold.
Caption: Divergent synthetic pathways utilizing the orthogonal reactivity of the BNPP scaffold.
Detailed Experimental Protocols
Protocol A: Synthesis of Benzimidazole Scaffolds (The SNAr Route)
This pathway utilizes the electron-withdrawing nitro group to activate the ortho-bromide for displacement by primary amines, followed by reduction and cyclization.[1] This is the preferred route for synthesizing kinase inhibitors.
Note: The carboxylic acid should ideally be protected as an ester (e.g., methyl ester) prior to this step to prevent salt formation, although using excess amine often works with the free acid.
Charge a reaction vial with BNPP, boronic acid, and Pd catalyst under Nitrogen.
Add Dioxane and the aqueous K2CO3 solution.
Heat to 90°C for 12 hours.
Critical Check: The nitro group can sometimes poison Pd catalysts. If conversion is low, switch to Pd2(dba)3 / XPhos , which is robust for nitro-containing substrates [3].[1]
Purification: Acidify the aqueous layer to pH 3 to precipitate the product or extract with EtOAc.
Application in PROTAC Linker Design
BNPP is an ideal "Linker-Hub" for Proteolysis Targeting Chimeras (PROTACs).[1] The propanoic acid chain provides the necessary spatial separation (approx. 3–4 carbons extended) between the E3 ligase binder and the target protein ligand.
Workflow: Constructing a Cereblon (CRBN) Degrader
Anchor E3 Ligand: Couple the carboxylic acid of BNPP to a Lenalidomide derivative (E3 ligase binder) using standard amide coupling (HATU/DIPEA).
Extend Linker: Use the Aryl Bromide to attach a rigid linker (e.g., via Sonogashira coupling with an alkyne-PEG chain) or a flexible linker via Suzuki coupling.
Attach Warhead: The distal end of the linker is then reacted with the target protein ligand.
Diagram 2: PROTAC Assembly Logic
Caption: Step-wise assembly of a PROTAC molecule using BNPP as the E3-ligase attachment point.
HPLC: Monitor at 254 nm (aromatic) and 280 nm (nitro absorption).
NMR: The methylene protons of the propanoic acid appear as two triplets around 2.6–3.0 ppm. The aromatic region will show a distinct splitting pattern for the 1,3,4-substitution (one singlet, two doublets).
References
BenchChem. (2025).[2] Application Notes and Protocols for the Selective Suzuki Coupling of 4-Bromo-3-iodophenol. Retrieved from (Contextual adaptation of nitro-bromo selectivity).
Organic Chemistry Portal. (2023). Synthesis of Benzimidazoles. Retrieved from (General protocols for nitro-reduction/cyclization).
TCI Chemicals. (2024). Suzuki-Miyaura Cross Coupling Reaction Protocols. Retrieved from
PubChem. (2025).[3] 2-Bromo-3-(4-nitrophenyl)propanoic acid Compound Summary. Retrieved from (Structural reference for isomer comparison).
MDPI. (2024). Cinnamic Acid Derivatives as Antioxidant and Anticancer Agents. Retrieved from (Background on dihydrocinnamic acid scaffolds).
Comprehensive Analytical Characterization of 3-(4-Bromo-3-nitrophenyl)propanoic Acid: A Multi-technique Approach
An Application Note from the Office of the Senior Application Scientist **Abstract This application note provides a detailed framework of analytical methodologies for the comprehensive characterization of 3-(4-Bromo-3-ni...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note from the Office of the Senior Application Scientist
**Abstract
This application note provides a detailed framework of analytical methodologies for the comprehensive characterization of 3-(4-Bromo-3-nitrophenyl)propanoic acid. As a key intermediate in the synthesis of various pharmaceutical compounds and fine chemicals, rigorous verification of its identity, purity, and stability is paramount. This guide is designed for researchers, analytical scientists, and quality control professionals, offering a suite of protocols that integrate spectroscopic, chromatographic, and mass spectrometric techniques. By explaining the causality behind procedural choices, this document serves not only as a set of instructions but as a training tool for robust analytical science.
Introduction and Compound Overview
3-(4-Bromo-3-nitrophenyl)propanoic acid is a substituted aromatic carboxylic acid. Its molecular architecture, featuring a bromo and a nitro group on the phenyl ring, makes it a versatile building block in organic synthesis. The nitro group can be reduced to an amine, and the bromine atom can participate in various cross-coupling reactions, opening pathways to a diverse range of more complex molecules.
The analytical challenge lies in unequivocally confirming the substitution pattern on the aromatic ring and ensuring the absence of isomeric or process-related impurities. A multi-pronged analytical strategy is therefore not just recommended but essential for a complete quality assessment. This guide outlines an integrated workflow for achieving this.
Logical Analytical Workflow
The characterization process follows a logical progression from fundamental property checks to detailed structural and purity analyses. Each step provides a layer of data that, when combined, creates a comprehensive and validated profile of the compound.
Figure 1: Integrated workflow for the analytical characterization of the target compound.
Physicochemical Properties
A preliminary assessment of the compound's physical properties provides a rapid quality check and informs sample preparation for subsequent analyses. While no direct experimental data for the target molecule is available in the provided search results, we can estimate its properties based on structurally similar compounds like 2-Bromo-3-(4-nitrophenyl)propanoic acid and 3-(4-Bromophenyl)propanoic acid.
Property
Expected Value / Observation
Rationale & Significance
Molecular Formula
C₉H₈BrNO₄
Derived from the chemical structure.
Molecular Weight
289.07 g/mol
Calculated from the molecular formula. Essential for mass spectrometry.
Appearance
Off-white to pale yellow solid
The nitro-aromatic system often imparts a yellowish color.
Melting Point
>135 °C
3-(4-Bromophenyl)propionic acid melts at 133-136 °C. The addition of a polar nitro group is expected to increase this value due to stronger intermolecular interactions.
Solubility
Soluble in methanol, ethanol, DMSO, acetonitrile; Sparingly soluble in water.
The carboxylic acid group provides some polarity, but the bromonitrophenyl ring is largely hydrophobic. Solubility tests are critical for preparing samples for NMR and HPLC.
Spectroscopic Characterization Protocols
Spectroscopy provides the foundational evidence for the compound's covalent structure.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful technique for elucidating the precise structure of an organic molecule. ¹H NMR confirms the number and connectivity of hydrogen atoms, while ¹³C NMR provides information about the carbon skeleton.
Causality of Experimental Choices:
Solvent: DMSO-d₆ is chosen for its excellent solvating power for polar organic acids and its high boiling point. The residual solvent peak does not interfere with key analyte signals. The acidic proton of the carboxylic acid is often observable in DMSO-d₆.
Internal Standard: Tetramethylsilane (TMS) is the standard reference (0 ppm) for ¹H and ¹³C NMR due to its chemical inertness and single, sharp resonance peak away from most organic signals[1].
Protocol: ¹H and ¹³C NMR Analysis
Objective: To confirm the chemical structure, including aromatic substitution patterns and the propanoic acid side chain.
Apparatus & Reagents:
NMR Spectrometer (e.g., 400 MHz or higher).
5 mm NMR tubes.
DMSO-d₆ (Deuterated Dimethyl Sulfoxide).
Tetramethylsilane (TMS).
Analytical balance, vials, pipettes.
Sample Preparation:
Accurately weigh 10-15 mg of the sample into a clean vial.
Add approximately 0.7 mL of DMSO-d₆.
Vortex or sonicate gently until the sample is fully dissolved.
Note: Shifts are predictive and should be confirmed by 2D NMR (COSY, HSQC) if structural ambiguity exists.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy identifies the functional groups present in the molecule by detecting the absorption of infrared radiation corresponding to specific bond vibrations[3].
Protocol: FTIR Analysis (ATR)
Objective: To confirm the presence of key functional groups (carboxylic acid, nitro group, aromatic ring).
Apparatus: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.
Procedure:
Ensure the ATR crystal is clean.
Record a background spectrum.
Place a small amount of the solid sample onto the ATR crystal.
Apply pressure using the anvil.
Collect the sample spectrum (typically 32 scans at 4 cm⁻¹ resolution).
Data Interpretation (Expected Absorptions):
Wavenumber (cm⁻¹)
Vibration
Functional Group
Significance
3300 - 2500
O-H stretch (broad)
Carboxylic Acid
The very broad nature is characteristic of the hydrogen-bonded dimer of a carboxylic acid[4].
~1700
C=O stretch
Carboxylic Acid
Strong, sharp absorption typical for a carbonyl group[4].
~1530 & ~1350
N-O asymmetric & symmetric stretch
Nitro Group
Two distinct, strong bands confirming the presence of the -NO₂ group.
1600 - 1450
C=C stretch
Aromatic Ring
Multiple bands indicating the aromatic skeleton.
~800-900
C-H bend (out-of-plane)
Aromatic Ring
The specific pattern can help confirm the 1,2,4-trisubstitution pattern.
~700-600
C-Br stretch
Aryl Halide
Confirms the presence of the carbon-bromine bond.
Chromatographic Purity and Quantification
High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of pharmaceutical intermediates and active ingredients. A well-developed method can separate the main component from process-related impurities and degradation products.
Causality of Experimental Choices:
Stationary Phase: A C18 (ODS) column is selected as it is a versatile reversed-phase column suitable for retaining and separating moderately polar compounds like our target molecule.
Mobile Phase: An acetonitrile/water mixture provides good solvating power. The addition of an acid (e.g., phosphoric acid or formic acid) to the aqueous phase is crucial. It suppresses the ionization of the carboxylic acid group, leading to a single, well-defined, and sharp chromatographic peak.[5]
Detection: UV detection is ideal due to the presence of the highly UV-active nitrophenyl chromophore. A photodiode array (PDA) detector is preferred as it can provide spectral data for peak purity assessment.
Figure 2: Rationale for HPLC method design, focusing on ionization suppression.
Protocol: Reversed-Phase HPLC Purity Assay
Objective: To determine the purity of the compound and quantify any impurities as a percentage of the total peak area.
Apparatus & Reagents:
HPLC system with UV/PDA detector.
C18 column (e.g., 4.6 x 150 mm, 5 µm).
HPLC-grade acetonitrile and water.
Phosphoric acid or Formic acid.
Volumetric flasks, pipettes, autosampler vials.
Chromatographic Conditions:
Parameter
Setting
Mobile Phase A
0.1% Phosphoric Acid in Water
Mobile Phase B
Acetonitrile
Gradient
30% B to 90% B over 20 min
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Detection
254 nm (or optimal wavelength from UV scan)
Injection Volume
10 µL
Sample Preparation:
Stock Solution: Prepare a 1.0 mg/mL solution in acetonitrile.
Working Solution: Dilute the stock solution to 0.1 mg/mL with a 50:50 mixture of acetonitrile and water.
System Suitability:
Perform five replicate injections of the working solution.
The relative standard deviation (RSD) for the main peak area should be ≤ 2.0%.
The theoretical plates for the main peak should be ≥ 2000.
The tailing factor should be ≤ 2.0.
Procedure & Data Analysis:
Inject a blank (diluent) followed by the sample solution.
Integrate all peaks detected in the chromatogram.
Calculate the area percent purity: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100.
Mass Spectrometry for Structural Confirmation
Mass spectrometry (MS) provides information about the mass of a molecule and its fragments, serving as the ultimate confirmation of molecular weight and elemental composition.
Causality of Experimental Choices:
Ionization: Electrospray Ionization (ESI) is a soft ionization technique suitable for polar molecules like carboxylic acids. It typically generates the protonated molecule [M+H]⁺ in positive mode or the deprotonated molecule [M-H]⁻ in negative mode. Negative mode is often preferred for acids.
Isotopic Pattern: Bromine has two abundant isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%). Therefore, any bromine-containing ion will appear as a pair of peaks (an "isotopic doublet") separated by 2 m/z units, with nearly equal intensity. This provides a definitive signature for the presence of a single bromine atom.[6]
Protocol: ESI-MS Analysis
Objective: To confirm the molecular weight and the presence of bromine through its isotopic pattern.
Apparatus: Mass spectrometer with an ESI source (e.g., Q-TOF, Orbitrap).
Sample Preparation:
Prepare a dilute solution of the sample (~10 µg/mL) in methanol or acetonitrile.
A small amount of ammonium hydroxide or formic acid can be added to aid ionization in negative or positive mode, respectively.
Instrumental Parameters:
Parameter
Negative Ion Mode (Recommended)
Positive Ion Mode
Ion Source
ESI
ESI
Scan Range (m/z)
50 - 500
50 - 500
Capillary Voltage
3.0 kV
3.5 kV
Expected Ion
[M-H]⁻
[M+H]⁺
Expected m/z
287.96 / 289.96
289.98 / 291.98
Data Interpretation:
Look for a pair of peaks with near 1:1 intensity ratio, separated by 2 Da.
In negative mode, this doublet should appear at m/z ~288 and ~290, corresponding to [C₉H₇⁷⁹BrNO₄]⁻ and [C₉H₇⁸¹BrNO₄]⁻.
High-resolution MS (HRMS) can be used to confirm the elemental composition by comparing the measured accurate mass with the theoretical mass (e.g., theoretical mass for C₉H₇⁷⁹BrNO₄⁻ is 287.9618).
References
ChemSynthesis. "3-(4-nitrophenyl)propanoic acid." ChemSynthesis, Accessed January 31, 2026. [Link]
Klimes, J., et al. "An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase." Journal of Pharmaceutical and Biomedical Analysis, 2009. [Link]
PubChem. "2-Bromo-3-(4-nitrophenyl)propanoic acid." National Center for Biotechnology Information, Accessed January 31, 2026. [Link]
Doc Brown's Chemistry. "low/high resolution 1H proton nmr spectrum of propanoic acid." Doc Brown's Chemistry, Accessed January 31, 2026. [Link]
NMR spectroscopy of 3-(4-Bromo-3-nitrophenyl)propanoic acid
An Application Note on the Structural Elucidation of 3-(4-Bromo-3-nitrophenyl)propanoic Acid using ¹H and ¹³C NMR Spectroscopy Authored by: Dr. Gemini, Senior Application Scientist Abstract Nuclear Magnetic Resonance (NM...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note on the Structural Elucidation of 3-(4-Bromo-3-nitrophenyl)propanoic Acid using ¹H and ¹³C NMR Spectroscopy
Authored by: Dr. Gemini, Senior Application Scientist
Abstract
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in chemical research and drug development for the unambiguous structural determination of organic molecules. This application note provides a comprehensive guide to the acquisition, processing, and interpretation of ¹H and ¹³C NMR spectra for 3-(4-Bromo-3-nitrophenyl)propanoic acid. We present detailed, field-proven protocols for sample preparation and spectral acquisition. The causality behind experimental choices is discussed, followed by an in-depth analysis of the predicted chemical shifts and coupling patterns, grounded in the fundamental principles of substituent effects on aromatic and aliphatic systems. This guide is intended for researchers, scientists, and drug development professionals seeking to apply NMR for the rigorous characterization of complex small molecules.
Introduction: The Imperative for Structural Verification
3-(4-Bromo-3-nitrophenyl)propanoic acid is a substituted aromatic carboxylic acid. Its utility in synthetic chemistry, particularly as a building block in the development of novel pharmaceutical agents or functional materials, necessitates absolute certainty of its chemical structure. The precise arrangement of the bromo, nitro, and propanoic acid substituents on the phenyl ring dictates the molecule's steric and electronic properties, which in turn govern its reactivity and biological activity.
NMR spectroscopy provides a non-destructive method to map the molecular framework by probing the magnetic environments of atomic nuclei, primarily ¹H and ¹³C. By analyzing chemical shifts (δ), signal multiplicities (splitting patterns), and coupling constants (J), we can piece together the connectivity and spatial relationships of atoms within the molecule. This note serves as a practical guide to this process for the title compound.
Experimental Design and Protocols
The validity of NMR data is built upon a foundation of meticulous sample preparation and thoughtful selection of acquisition parameters. The following protocols are designed to yield high-quality, reproducible spectra.
Rationale for Solvent Selection
The choice of a deuterated solvent is critical. Chloroform-d (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds.[1] However, the acidic proton of the carboxylic acid moiety (-COOH) can undergo rapid chemical exchange with residual water, often resulting in a very broad, sometimes unobservable, signal. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative. Its ability to form hydrogen bonds with the analyte slows this exchange, typically yielding a sharper, more easily identifiable -COOH peak. For this guide, we will proceed with DMSO-d₆ as the preferred solvent to ensure all protons are observed.
Protocol: Sample Preparation
A well-prepared sample is the first step toward a high-resolution spectrum. Suspended particulate matter can severely degrade magnetic field homogeneity, leading to broadened spectral lines.
Weighing: Accurately weigh 15-25 mg of 3-(4-Bromo-3-nitrophenyl)propanoic acid for ¹H NMR. For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended due to the lower natural abundance and gyromagnetic ratio of the ¹³C nucleus.[2]
Dissolution: Transfer the solid to a clean, dry vial. Add approximately 0.7 mL of DMSO-d₆.
Homogenization: Vortex the vial until the solute is completely dissolved. The solution should be clear and free of any visible particles.
Filtration: Pack a small plug of glass wool into a Pasteur pipette. Filter the sample solution directly into a clean, 5 mm NMR tube. This step is crucial to remove any microparticulates.
Capping and Labeling: Securely cap the NMR tube and label it clearly. Before insertion into the spectrometer, wipe the outside of the tube with a lint-free tissue dampened with isopropanol to remove any contaminants.[3]
Protocol: NMR Data Acquisition
The following are typical acquisition parameters for a 400 MHz spectrometer.
¹H NMR Acquisition:
Instrument Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the DMSO-d₆ solvent.
Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity. A well-shimmed sample will exhibit sharp, symmetrical peaks for the residual solvent signal.
Acquisition Parameters:
Pulse Program: Standard single pulse (e.g., Bruker 'zg30').
Spectral Width: ~16 ppm (centered around 6 ppm).
Acquisition Time: ~3-4 seconds.
Relaxation Delay (d1): 1-2 seconds.
Number of Scans: 8-16 scans.
Processing: Apply a Fourier transform with an exponential window function (line broadening of ~0.3 Hz). Phase and baseline correct the spectrum. Calibrate the chemical shift scale to the residual DMSO peak at δ 2.50 ppm.
¹³C{¹H} NMR Acquisition:
Instrument Setup: Use the same locked and shimmed sample.
Acquisition Parameters:
Pulse Program: Standard proton-decoupled pulse program (e.g., Bruker 'zgpg30').
Spectral Width: ~240 ppm (centered around 120 ppm).
Acquisition Time: ~1-2 seconds.
Relaxation Delay (d1): 2 seconds.
Number of Scans: 512-2048 scans, depending on sample concentration.
Processing: Apply a Fourier transform with an exponential window function (line broadening of 1-2 Hz). Phase and baseline correct the spectrum. Calibrate the chemical shift scale to the DMSO-d₆ solvent peak at δ 39.52 ppm.
Predicted Spectra: Results and Discussion
The molecular structure of 3-(4-Bromo-3-nitrophenyl)propanoic acid dictates a unique NMR fingerprint. The absence of molecular symmetry means that all nine carbon atoms and all six protons are chemically non-equivalent and should produce distinct signals.
Caption: Molecular structure with atom numbering for NMR assignment.
Analysis of the ¹H NMR Spectrum
The proton spectrum can be divided into three distinct regions: the highly deshielded carboxylic acid proton, the aromatic protons, and the aliphatic protons of the propanoic acid side chain.
Aromatic Region (δ 7.5 - 8.5 ppm): Protons on an aromatic ring typically resonate between 6.5 and 8.0 ppm.[4] The presence of two strong electron-withdrawing groups (NO₂ and Br) will shift these protons further downfield.
H-2: This proton is ortho to the strongly deactivating nitro group and meta to the bromine. It is expected to be the most deshielded aromatic proton. It will appear as a doublet, split only by a small meta-coupling (⁴J) to H-6. Predicted δ ≈ 8.3 ppm.
H-6: This proton is ortho to the C-1 substituent and ortho to the bromine atom. It will be significantly deshielded and will appear as a doublet of doublets, split by a large ortho-coupling (³J) with H-5 and a smaller meta-coupling (⁴J) with H-2. Predicted δ ≈ 8.0 ppm.
H-5: Positioned ortho to the bromine and meta to the nitro group, this proton will be the most upfield of the aromatic signals. It will appear as a doublet due to ortho-coupling (³J) with H-6. Predicted δ ≈ 7.8 ppm. The typical ortho coupling constant (³J) is 7-10 Hz, while the meta coupling (⁴J) is smaller at 2-3 Hz.[5]
Aliphatic Region (δ 2.8 - 3.2 ppm): The propanoic acid side chain gives rise to a classic A₂X₂ system, which manifests as two triplets.
H-α (Benzylic -CH₂-): These protons are directly attached to the aromatic ring (benzylic position) and are alpha to the carboxylic acid group. Both factors contribute to their deshielding. They will appear as a triplet, split by the adjacent H-β protons. Predicted δ ≈ 3.0 ppm. Protons at a benzylic position typically appear in the 2.0-3.0 ppm range.[4]
H-β (-CH₂-): These protons are beta to the carboxylic acid. They will appear as a triplet, split by the H-α protons. Predicted δ ≈ 2.8 ppm. For comparison, in unsubstituted propanoic acid, the alpha-CH₂ appears around 2.38 ppm and the terminal methyl around 1.16 ppm.[6][7]
Carboxylic Acid Proton (δ > 12 ppm): The acidic proton of the -COOH group is highly deshielded and will appear as a broad singlet far downfield.[8] Its chemical shift is highly dependent on concentration and temperature. Predicted δ ≈ 12.5 ppm.
Analysis of the ¹³C NMR Spectrum
The proton-decoupled ¹³C spectrum will show nine distinct singlet signals, as all carbon atoms are in unique chemical environments.
Carbonyl Carbon (δ ~173 ppm): The carboxylic acid carbonyl carbon is the most deshielded carbon in the molecule, typically appearing above 170 ppm.[9]
Aromatic Carbons (δ 120 - 150 ppm): Aromatic carbons resonate in this general range.[10] The specific shifts are heavily influenced by the substituents.
C-3 (C-NO₂): The carbon bearing the nitro group will be significantly deshielded. Predicted δ ≈ 148 ppm.
C-1 (C-CH₂R): The ipso-carbon attached to the side chain. Predicted δ ≈ 142 ppm.
C-4 (C-Br): The carbon attached to bromine. While bromine is electronegative, the "heavy atom effect" can lead to complex shielding effects. Computational studies have shown that predictions for bromine-substituted carbons can have significant deviation without correction.[11] Predicted δ ≈ 125 ppm.
C-2, C-5, C-6 (CH): The protonated aromatic carbons will appear in the 120-135 ppm range. Their relative shifts will depend on the combined electronic effects of the substituents. Quaternary carbons (C-1, C-3, C-4) are expected to show signals of lower intensity than the protonated carbons.[12]
Aliphatic Carbons (δ ~30-35 ppm):
C-α: This carbon is deshielded by both the aromatic ring and the adjacent carbonyl group. Predicted δ ≈ 34 ppm.
C-β: This benzylic carbon is less deshielded than C-α. Predicted δ ≈ 30 ppm. In propanoic acid, the alpha and beta carbons appear at ~27 ppm and ~9 ppm, respectively.[9] The phenyl group's influence shifts these significantly downfield.
Summary of Predicted NMR Data
The following tables summarize the anticipated spectral data for 3-(4-Bromo-3-nitrophenyl)propanoic acid.
Table 1: Predicted ¹H NMR Data (400 MHz, DMSO-d₆)
Signal Label
Predicted δ (ppm)
Multiplicity
Predicted J (Hz)
Assignment
H-COOH
~12.5
br s
-
Carboxylic Acid
H-2
~8.3
d
⁴J ≈ 2.5 Hz
Aromatic
H-6
~8.0
dd
³J ≈ 8.5 Hz, ⁴J ≈ 2.5 Hz
Aromatic
H-5
~7.8
d
³J ≈ 8.5 Hz
Aromatic
H-α
~3.0
t
³J ≈ 7.5 Hz
-CH₂-COOH
| H-β | ~2.8 | t | ³J ≈ 7.5 Hz | Ar-CH₂- |
Table 2: Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)
Signal Label
Predicted δ (ppm)
Assignment
C-γ
~173
C=O
C-3
~148
C-NO₂
C-1
~142
C-CH₂R
C-6
~135
C-H
C-5
~132
C-H
C-2
~128
C-H
C-4
~125
C-Br
C-α
~34
-CH₂-COOH
| C-β | ~30 | Ar-CH₂- |
Workflow Visualization
A systematic workflow ensures efficiency and reproducibility in NMR analysis.
Caption: Standard workflow for NMR sample preparation, acquisition, and analysis.
Conclusion
This application note has detailed a systematic approach to the NMR-based structural elucidation of 3-(4-Bromo-3-nitrophenyl)propanoic acid. By following the outlined protocols for sample preparation and data acquisition, researchers can obtain high-quality ¹H and ¹³C NMR spectra. The provided analysis, based on established principles of chemical shift theory and spin-spin coupling, serves as a predictive framework for spectral interpretation. This rigorous analytical confirmation is a cornerstone of scientific integrity in chemical synthesis and drug discovery, ensuring that subsequent research is based on a molecule of confirmed identity and purity.
References
A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. [Link]
Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. St. Norbert College. [Link]
Spectroscopy of Aromatic Compounds. Chemistry LibreTexts. [Link]
Spectral Characteristics of the Benzene Ring. Chemistry LibreTexts. [Link]
Question Video: ¹H NMR Spectrum of Propanoic Acid. Nagwa. [Link]
NMR Sample Preparation. Iowa State University Chemical Instrumentation Facility. [Link]
How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube. [Link]
NMR Sample Preparation. University College London. [Link]
Short Summary of 1H-NMR Interpretation. University of Puget Sound. [Link]
NMR Sample Preparation. University of Manchester. [Link]
Development of a 13C NMR Chemical Shift Prediction Procedure Using B3LYP/cc-pVDZ and Empirically Derived Systematic Error Correction Terms. ACS Publications. [Link]
Introductory note on the 13C NMR spectrum of propanoic acid. Doc Brown's Chemistry. [Link]
Advanced Application Note: Infrared Spectroscopy of 3-(4-Bromo-3-nitrophenyl)propanoic Acid
Introduction & Application Scope 3-(4-Bromo-3-nitrophenyl)propanoic acid is a highly functionalized disubstituted hydrocinnamic acid derivative.[1][2][3][4] It serves as a critical building block in the synthesis of non-...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Application Scope
3-(4-Bromo-3-nitrophenyl)propanoic acid is a highly functionalized disubstituted hydrocinnamic acid derivative.[1][2][3][4] It serves as a critical building block in the synthesis of non-natural amino acids (phenylalanine mimetics), peptidomimetics, and nitrogen-containing heterocycles such as dihydroquinolines and indoles (via reductive cyclization).[1][2][4]
In drug discovery, the precise arrangement of the bromo and nitro groups is pivotal for structure-activity relationship (SAR) studies, often serving as a handle for further cross-coupling reactions (Suzuki-Miyaura) or reduction to anilines.[1][2]
This Application Note provides a definitive protocol for the structural verification of this compound using Fourier Transform Infrared (FT-IR) spectroscopy. Unlike simple mass spectrometry, FT-IR provides immediate insight into the electronic environment of the nitro group and the hydrogen-bonding state of the carboxylic acid, which are critical for downstream reaction efficiency.[1][2]
Theoretical Spectral Framework
To ensure accurate interpretation, we synthesize data from homologous standards (e.g., 4-bromo-3-nitrobenzoic acid and 3-phenylpropanoic acid).[1][3][4] The spectrum is defined by three distinct zones:
The High-Frequency Region (2500–3500 cm⁻¹): Dominated by the carboxylic acid moiety.[1][2][4][5]
The Functional Group Region (1300–1800 cm⁻¹): The diagnostic "fingerprint" for the nitro and carbonyl groups.[1][2][4]
The Fingerprint Region (<1000 cm⁻¹): Critical for confirming the 1,3,4-substitution pattern on the aromatic ring.[1][2][4]
For this crystalline solid, two methods are validated. Method A (ATR) is recommended for routine QC.[1][2][4] Method B (KBr Pellet) is reserved for detailed structural characterization or publication-quality data.[1][2][3][4]
Method A: Attenuated Total Reflectance (ATR) [2][3][4]
Crystal: Diamond or ZnSe (Diamond preferred for hardness).[1][2][4]
Procedure: Place ~5 mg of solid analyte onto the crystal. Apply high pressure using the anvil clamp to ensure intimate contact.[1][2][4]
Note: Carboxylic acid O-H bands may appear slightly weaker in ATR due to depth of penetration effects at higher wavenumbers.[1][2][4]
The most critical check is differentiating the target molecule from its non-nitrated precursor (3-(4-bromophenyl)propanoic acid) or its reduced amino derivative.[2][3][4]
Target: Distinct strong bands at 1530 cm⁻¹ and 1350 cm⁻¹ (Nitro).
Reduced Amine: Loss of Nitro bands; appearance of N-H doublet at 3300–3500 cm⁻¹.[1][2][4]
The Carbonyl Environment
The carbonyl peak at ~1710 cm⁻¹ confirms the carboxylic acid is intact.[1][2][4]
Alert: If the peak shifts to ~1735–1750 cm⁻¹ , suspect esterification (e.g., methyl ester impurity from methanol washes).[1][2][4]
Alert: If the peak shifts to ~1550–1600 cm⁻¹ (broad), the sample may be a carboxylate salt (e.g., sodium salt).[1][2][4] Ensure the sample was acidified properly during workup.
Purity Validation (The "Fingerprint" Check)
The region between 600–900 cm⁻¹ contains the out-of-plane (OOP) C-H bending vibrations.[2][3][4]
1,2,4-Trisubstitution Pattern: Look for two strong bands typically near 820 cm⁻¹ (two adjacent hydrogens) and 880 cm⁻¹ (isolated hydrogen).[1][2][4] This confirms the specific regiochemistry of the nitro group relative to the bromine and alkyl chain.[1][2][4]
Workflow Diagram: Quality Control Decision Tree
The following diagram illustrates the logical flow for validating the synthesis of 3-(4-Bromo-3-nitrophenyl)propanoic acid using IR spectroscopy.
Figure 1: Logical decision tree for IR-based validation of 3-(4-Bromo-3-nitrophenyl)propanoic acid synthesis.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16218087, 3-Bromo-4-nitrobenzoic acid.[1][2][3][4] (Used for comparative aromatic substitution data).[1][2][4] Retrieved from [Link]
Doc Brown's Chemistry (2025). Interpretation of the Infrared Spectrum of Benzoic Acid and Derivatives.[1][2][4][8] (Source for carboxylic acid dimerization band theory). Retrieved from [Link]
ResearchGate (2018). FTIR spectrum of 4-methyl-3-nitrobenzoic acid: Observed vs Calculated. (Source for nitro group asymmetric/symmetric stretch correlations in trisubstituted benzenes). Retrieved from [Link][2][4][7]
Application Note & Protocol Guide: Strategic Functionalization of Propanoic Acid Derivatives for Research and Drug Development
Introduction: The Central Role of the Propanoic Acid Scaffold Propanoic acid and its derivatives are foundational scaffolds in medicinal chemistry and materials science.[1] This structural motif is prevalent in a vast ar...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Central Role of the Propanoic Acid Scaffold
Propanoic acid and its derivatives are foundational scaffolds in medicinal chemistry and materials science.[1] This structural motif is prevalent in a vast array of biologically active molecules, most notably the non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and ketoprofen.[2] The therapeutic efficacy of these compounds is often linked to the carboxylic acid moiety, which can engage in critical binding interactions with protein targets.[1] However, strategic functionalization of this core structure is paramount for modulating pharmacokinetic properties, enhancing potency, reducing side effects, and exploring new biological activities.[2][3] For instance, converting the carboxylic acid to an ester or amide can improve a drug's metabolic stability and reduce the gastrointestinal irritation associated with long-term NSAID use.[2]
This guide provides an in-depth exploration of key experimental protocols for functionalizing propanoic acid derivatives. It moves beyond simple step-by-step instructions to elucidate the underlying chemical principles, empowering researchers to adapt and troubleshoot these methodologies for their specific molecular targets. We will focus on the two primary transformations of the carboxyl group—esterification and amidation—and briefly touch upon modifications at the α-carbon.
Core Functionalization Strategies
The functionalization of a propanoic acid derivative can be approached through several pathways, primarily targeting the carboxylic acid group or the adjacent α-carbon. The choice of strategy is dictated by the desired physicochemical properties and biological activity of the final compound.
Caption: Key functionalization pathways for propanoic acid derivatives.
Section 1: Esterification Protocols
Esterification is a fundamental reaction that converts a carboxylic acid into an ester. This transformation is often employed to mask the acidic proton, thereby increasing lipophilicity and potentially improving cell membrane permeability. The most common method is the Fischer-Speier esterification, an acid-catalyzed reaction with an alcohol.[4]
Mechanistic Rationale: The Role of the Acid Catalyst
The reaction between a carboxylic acid and an alcohol is a reversible and typically slow process.[4][5] An acid catalyst, usually concentrated sulfuric acid (H₂SO₄) or dry hydrogen chloride gas, is essential to accelerate the reaction.[4][6] The catalyst protonates the carbonyl oxygen of the carboxylic acid, which significantly increases the electrophilicity of the carbonyl carbon. This activation makes the carbonyl carbon more susceptible to nucleophilic attack by the alcohol, driving the formation of the tetrahedral intermediate and, ultimately, the ester.
Caption: Mechanism of Acid-Catalyzed Esterification.
Experimental Protocol: Fischer-Speier Synthesis of Propyl Propanoate
This protocol details the esterification of propanoic acid with 1-propanol, a representative example of this reaction class.[5][6][7]
Materials:
Propanoic acid (AR grade)
1-Propanol (n-Propanol, AR grade)
Concentrated Sulfuric Acid (H₂SO₄, 98%)
Saturated Sodium Bicarbonate (NaHCO₃) solution
Saturated Sodium Chloride (NaCl) solution (Brine)
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Dichloromethane (DCM) or Diethyl Ether
Equipment:
Three-necked round-bottom flask (250 mL)
Reflux condenser
Thermometer or thermocouple probe
Magnetic stirrer with hot plate
Separatory funnel (250 mL)
Rotary evaporator
Procedure:
Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and thermometer, add propanoic acid (e.g., 0.1 mol) and 1-propanol (e.g., 0.5 mol). The use of an excess of the alcohol helps to shift the reaction equilibrium towards the product side.
Catalyst Addition: While stirring the mixture, slowly and carefully add concentrated sulfuric acid (1-2 mL, ~2-5 mol%) as the catalyst. The addition is exothermic and should be done cautiously.
Heating and Reflux: Heat the reaction mixture to reflux (approximately 95-100°C for this combination) using a heating mantle or oil bath.[5] Maintain a gentle reflux for 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or by withdrawing small aliquots and titrating the remaining carboxylic acid.[8]
Workup - Quenching and Extraction: After cooling to room temperature, transfer the mixture to a separatory funnel. Dilute with 50 mL of water.
Neutralization: Carefully wash the organic layer by adding saturated NaHCO₃ solution in small portions until effervescence ceases. This step neutralizes the unreacted propanoic acid and the sulfuric acid catalyst.
Washing: Wash the organic layer with 50 mL of brine to remove residual water and water-soluble impurities.
Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous MgSO₄. Filter off the drying agent and remove the solvent (excess propanol and any extraction solvent) using a rotary evaporator to yield the crude propyl propanoate.
Purification and Validation: For high purity, the crude ester can be purified by fractional distillation. The final product should be characterized to validate its identity and purity using techniques like ¹H NMR, ¹³C NMR, IR spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).
Factors Influencing Esterification Yield
The efficiency of Fischer esterification is influenced by several key parameters. Understanding these allows for process optimization.
Parameter
Influence on Reaction
Rationale & Field Insights
Molar Ratio (Acid:Alcohol)
Increasing the excess of alcohol shifts equilibrium to favor product formation.[5][7]
A molar ratio of 1:3 to 1:10 (acid:alcohol) is common. Using the alcohol as the solvent is also a viable strategy if it is inexpensive.[5]
Catalyst Loading
Higher catalyst concentration generally increases the reaction rate.[6][7]
Typically 1-5 mol% of H₂SO₄ is sufficient. Excessive catalyst can lead to side reactions like dehydration of the alcohol.
Temperature
Higher temperatures increase the reaction rate.[5]
The reaction is typically run at the reflux temperature of the alcohol or the reaction mixture to maximize the rate without losing volatile components.[5]
Water Removal
Removing water as it forms drives the equilibrium towards the products.
For larger-scale reactions, a Dean-Stark apparatus can be used to azeotropically remove water from the reaction mixture.
Section 2: Amidation Protocols
The formation of an amide bond is one of the most important reactions in drug development. Amides are generally more stable to hydrolysis than esters and can act as both hydrogen bond donors and acceptors, which is crucial for molecular recognition at biological targets.
Mechanistic Rationale: Overcoming the Acid-Base Challenge
Directly reacting a carboxylic acid with an amine is often ineffective because they undergo a rapid acid-base reaction to form a stable ammonium carboxylate salt.[9] While this salt can be dehydrated to an amide, it requires very high temperatures, which are incompatible with many complex molecules. Therefore, the carboxylic acid must first be "activated." This involves converting the hydroxyl group into a better leaving group, making the carbonyl carbon highly electrophilic and ready for nucleophilic attack by the amine.
Caption: General workflow for amidation via an activated intermediate.
Experimental Protocol: Amidation via an Acyl Chloride Intermediate
This protocol uses thionyl chloride (SOCl₂) to convert the propanoic acid derivative to a highly reactive acyl chloride, which then readily reacts with an amine.
Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Desired amine (e.g., Benzylamine)
Triethylamine (Et₃N) or Pyridine (as a base)
1M Hydrochloric Acid (HCl) solution
Saturated Sodium Bicarbonate (NaHCO₃) solution
Saturated Sodium Chloride (NaCl) solution (Brine)
Anhydrous Magnesium Sulfate (MgSO₄)
Equipment:
Round-bottom flask with a reflux condenser and drying tube
Magnetic stirrer
Ice bath
Addition funnel
Separatory funnel
Rotary evaporator
Procedure:
Formation of the Acyl Chloride:
Dissolve the propanoic acid derivative (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).
Add thionyl chloride (1.2-2.0 eq) dropwise at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to accelerate the reaction.
Gently heat the mixture to reflux for 1-2 hours. The reaction produces gaseous SO₂ and HCl, so it must be performed in a well-ventilated fume hood.
After the reaction is complete (as monitored by the cessation of gas evolution or by IR spectroscopy - disappearance of the broad O-H stretch), cool the mixture and remove the excess thionyl chloride and solvent under reduced pressure. The resulting crude acyl chloride is often used immediately in the next step.
Amide Formation:
Dissolve the crude acyl chloride in fresh anhydrous DCM and cool the flask in an ice bath (0°C).
In a separate flask, dissolve the amine (1.1 eq) and a non-nucleophilic base like triethylamine (1.2 eq) in anhydrous DCM. The base is crucial to neutralize the HCl generated during the reaction.
Add the amine/base solution dropwise to the stirred acyl chloride solution at 0°C using an addition funnel.
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-12 hours, monitoring its progress by TLC.
Workup and Purification:
Quench the reaction by adding water or 1M HCl.
Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove excess amine and base), saturated NaHCO₃ (to remove any unreacted acid), and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator.
The crude amide product should be purified, typically by recrystallization or silica gel column chromatography.
Validation: Confirm the structure and purity of the final amide product using ¹H NMR, ¹³C NMR, IR spectroscopy (noting the characteristic C=O stretch of the amide), and mass spectrometry.
Section 3: α-Carbon Functionalization
Modifying the α-carbon of propanoic acid derivatives introduces a chiral center (if not already present) and allows for the attachment of various functional groups that can significantly alter the molecule's biological profile. For many arylpropionic acids, this position is a key determinant of activity.[2] For example, new derivatives can be synthesized by targeting this position for amination or other substitutions.[10]
While a detailed protocol is beyond the scope of this introductory guide, common strategies involve:
α-Halogenation: Using reagents like N-Bromosuccinimide (NBS) to introduce a halogen, which can then serve as a leaving group for subsequent nucleophilic substitution reactions.
Enolate Chemistry: Deprotonation of the α-proton to form an enolate, which can then react with various electrophiles. This requires protecting the carboxylic acid group first (e.g., as an ester) to prevent it from interfering with the base.
These advanced methods allow for the synthesis of complex derivatives, including α-amino acids and other pharmacologically relevant structures.[10]
Conclusion
The functionalization of propanoic acid derivatives is a cornerstone of synthetic chemistry, enabling the systematic modification of molecules for applications ranging from pharmaceuticals to materials. The esterification and amidation protocols detailed herein represent robust and versatile methods for manipulating the crucial carboxylic acid group. By understanding the mechanistic principles behind these transformations, researchers can effectively design synthetic routes, optimize reaction conditions, and troubleshoot experimental challenges. A disciplined approach to reaction setup, workup, and purification, coupled with rigorous analytical validation, is essential for ensuring the integrity and reproducibility of the results.
References
Benchchem. (n.d.). Comparative Docking Analysis of Propanoic Acid Derivatives in Drug Discovery.
Kumar, P., et al. (2020). Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. International Journal of Pharmaceutical and Phytopharmacological Research, 17(4), 540-555.
Ahmed, M. A., et al. (2012). Structure-based design, synthesis, molecular docking, and biological activities of 2-(3-benzoylphenyl) propanoic acid derivatives as dual mechanism drugs. Journal of Pharmacy & Bioallied Sciences, 4(1), 43–50.
ResearchGate. (n.d.). Design of 2-(3-benzoylphenyl)propanoic acid derivatives as dual....
ACS Publications. (2025). C–H Functionalization as a Powerful Method for Direct Synthesis of Lactones. ACS Catalysis.
Unknown. (n.d.). ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST.
Organic Chemistry Portal. (2005). Best Synthetic Methods: Functional Group Transformations.
ResearchGate. (n.d.). Effect of additives on the amidation of 3-phenyl- propanoic acid (1) with L-Glu-OH (2e) a).
Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of alcohols.
ResearchGate. (n.d.). Physicochemical properties of synthesized propionic acid derivatives.
Nature. (2024). TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines.
ACS Publications. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3.
ResearchGate. (2025). (PDF) Esterification of propanoic acid with ethanol, 1-propanol and butanol over a heterogeneous fiber catalyst.
ResearchGate. (2020). a brief review on recent advancements and biological activities of aryl propionic acid derivatives.
ScienceDirect. (n.d.). Synthesis, antimicrobial evaluation and QSAR studies of propionic acid derivatives.
PubMed. (1991). Synthesis and pharmacological properties of derivatives of alpha-amino-beta-(p-chlorobenzoyl)-propionic acid and alpha-amino-gamma-(p-chlorophenyl)-tetrahydrofuran-2-one.
ResearchGate. (n.d.). The state-of-the-art of amidation of carboxylic acids a....
MDPI. (n.d.). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
Chemguide. (n.d.). esterification - alcohols and carboxylic acids.
ResearchGate. (2025). Synthesis, antimicrobial evaluation and QSAR studies of propionic acid derivatives.
ACS Publications. (2019). Direct Amidation of Carboxylic Acids with Nitroarenes.
Application Note: Strategic Utilization of 3-(4-Bromo-3-nitrophenyl)propanoic Acid in Heterocyclic Scaffold Assembly and Peptidomimetic Design
This Application Note is written from the perspective of a Senior Application Scientist to guide researchers in the strategic utilization of 3-(4-Bromo-3-nitrophenyl)propanoic acid (CAS 1211311-93-1) . Abstract 3-(4-Brom...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is written from the perspective of a Senior Application Scientist to guide researchers in the strategic utilization of 3-(4-Bromo-3-nitrophenyl)propanoic acid (CAS 1211311-93-1) .
Abstract
3-(4-Bromo-3-nitrophenyl)propanoic acid represents a high-value "tri-functional" intermediate in medicinal chemistry. Possessing a carboxylic acid tail, an aryl bromide, and a nitro group, this scaffold offers orthogonal reactivity profiles essential for diversity-oriented synthesis (DOS). This guide details the optimized protocols for its use in synthesizing 7-bromo-3,4-dihydroquinolin-2(1H)-ones (precursors to Factor Xa inhibitors and CGRP antagonists) and its application as a specialized capping agent in Solid-Phase Peptide Synthesis (SPPS). Critical attention is given to chemoselective reduction strategies to preserve the aryl bromide during nitro-reduction.
Introduction: The Tri-Functional Advantage
In drug discovery, intermediates that allow "late-stage diversification" are superior to simple building blocks. 3-(4-Bromo-3-nitrophenyl)propanoic acid is unique because its three functional groups can be activated independently:
Carboxylic Acid: Amenable to amide coupling (SPPS or solution phase) or esterification.
Nitro Group: A masked aniline. Once reduced, it facilitates intramolecular cyclization to form dihydroquinolinones or benzazepinones.
Aryl Bromide: A handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) after the scaffold core is established.
Structural Significance
The specific 4-bromo-3-nitro substitution pattern is critical. Unlike the more common 4-bromo-2-nitro isomers (derived from standard nitration of 4-bromophenylalkanes), the 3-nitro isomer positions the nitrogen meta to the alkyl chain. However, upon reduction, the resulting amine is ortho to the bromine, creating a 3,4-disubstituted aniline motif found in numerous bioactive compounds, including Olcegepant derivatives and RGD mimetics.
A. Synthesis of 7-Bromo-3,4-dihydroquinolin-2(1H)-one
The most potent application of this intermediate is the synthesis of the dihydroquinolinone core. This bicyclic system is a "privileged scaffold" in GPCR agonists and protease inhibitors.
Mechanism:
Chemoselective Reduction: The nitro group is reduced to an amine. Crucial Note: Standard catalytic hydrogenation (H₂/Pd-C) poses a high risk of hydrodehalogenation (cleaving the C-Br bond). We utilize an Iron-mediated reduction to ensure bromine retention.
Intramolecular Cyclization: The resulting amine attacks the activated carboxylic acid (or ester) to close the 6-membered lactam ring.
B. Late-Stage Peptide Functionalization
The molecule serves as a non-natural amino acid precursor or N-terminal capping agent. The aryl bromide remains inert during standard Fmoc-SPPS cycles, allowing for on-resin Suzuki coupling to install biaryl systems after peptide assembly.
Detailed Experimental Protocols
Protocol A: Chemoselective Synthesis of 7-Bromo-3,4-dihydroquinolin-2(1H)-one
Objective: Reduce the nitro group without debromination and cyclize to the lactam.
Cyclization Promoter: Reflux (Thermal) or EDC/HOBt (Chemical)
Step-by-Step Methodology:
Dissolution: In a 250 mL round-bottom flask, dissolve 10 mmol (2.74 g) of 3-(4-Bromo-3-nitrophenyl)propanoic acid in 40 mL of Ethanol.
Activation: Add 10 mL of Glacial Acetic Acid and 2 mL of saturated aqueous NH₄Cl.
Reduction (Fe/AcOH):
Heat the mixture to 60°C.
Add Iron powder (2.8 g, 50 mmol) portion-wise over 15 minutes. Caution: Exothermic reaction.
Reflux at 85°C for 2 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1). The starting material (
) should disappear, replaced by the amino-acid intermediate (highly polar, near baseline).
Cyclization (One-Pot Thermal):
Once reduction is complete, increase temperature to vigorous reflux (90-95°C) for an additional 4–6 hours. The acidic conditions facilitate the condensation of the amine and carboxylic acid.
Alternative: If cyclization is slow, filter off Iron, concentrate, and treat with EDC/HOBt in DMF at RT overnight.
Work-up:
Filter the hot reaction mixture through a Celite pad to remove iron residues. Wash with hot ethanol.
Concentrate the filtrate under reduced pressure.
Redissolve residue in Ethyl Acetate (100 mL) and wash with 1N HCl (2x50 mL) and Brine.
Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (SiO₂, 0-5% MeOH in DCM).
Degassing: Sparge the solvent mixture with Argon for 20 minutes.
Assembly: In a microwave vial, combine substrate, boronic acid, base, and catalyst. Add solvent.
Reaction: Seal and heat to 90°C for 4 hours (or microwave at 110°C for 30 min).
Work-up: Acidify with 1N HCl to pH 3 (to protonate the carboxylic acid), extract with EtOAc.
Result: 3-(3-Nitro-4-phenylphenyl)propanoic acid.
Visualized Workflow (Graphviz)
The following diagram illustrates the decision tree for utilizing this intermediate, highlighting the divergence between cyclization (Quinolinone route) and linear functionalization.
Caption: Divergent synthesis workflow: Path A yields the dihydroquinolinone scaffold; Path B yields linear biaryl peptidomimetics.
Troubleshooting & Optimization (Expert Insights)
Issue
Probable Cause
Corrective Action
Loss of Bromine
Hydrodehalogenation during reduction.
Avoid H₂/Pd-C. Switch to Fe/NH₄Cl , SnCl₂ , or Zn/AcOH . If catalytic hydrogenation is mandatory, use PtO₂ (Adams' catalyst) which is less prone to dehalogenation than Pd.
Incomplete Cyclization
Amine/Acid zwitterion formation is stable.
The thermal cyclization in dilute acid is equilibrium-driven. Add a Dean-Stark trap (if using toluene) or switch to chemical activation (EDC/HOBt) in dry DMF.
Regioisomer Contamination
Impure starting material (2-nitro isomer).
Verify the ¹H NMR of the starting material. The 3-nitro isomer shows a specific splitting pattern for the aromatic protons (doublet at C5, doublet-of-doublets at C6, singlet at C2).
Safety and Handling
H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1]
H315/H319: Causes skin and serious eye irritation.[1]
Handling: Use in a fume hood. The Iron/Acetic acid reduction generates hydrogen gas (flammability hazard) and exothermic heat. Control addition rates carefully.
Storage: Store at 2-8°C under inert atmosphere. Light sensitive (aryl bromides can degrade).
References
ChemicalBook. (2025). 3-(4-Bromo-3-nitrophenyl)propanoic acid - Product Properties and Safety Data. Retrieved from
PubChem. (2025).[2] 2-Bromo-3-(4-nitrophenyl)propanoic acid and Related Isomers. National Library of Medicine. Retrieved from
BenchChem. (2025).[3] Synthesis of 3-(4-Phenylphenyl)propanoic Acid: Protocols for Biaryl Propionic Acids. Retrieved from
Sapijanskaitė-Banevič, B., et al. (2024). "Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds". Antibiotics, 13(2), 193.[4] Retrieved from
Oakwood Chemical. (2025). Safety Data Sheet: 3-(4-Nitrophenyl)propanoic acid derivatives. Retrieved from
Technical Support Center: Purification of 3-(4-Bromo-3-nitrophenyl)propanoic acid
Current Status: Operational Ticket ID: REC-BNPA-001 Assigned Specialist: Senior Application Scientist Executive Summary You are working with 3-(4-Bromo-3-nitrophenyl)propanoic acid , a critical intermediate often used in...
You are working with 3-(4-Bromo-3-nitrophenyl)propanoic acid , a critical intermediate often used in the synthesis of peptidomimetics and integrin antagonists.
This molecule presents a specific purification challenge: the nitro group introduces polarity and potential for "oiling out," while the propanoic acid tail allows for dimerization and solubility in basic aqueous media. The bromine atom adds significant lipophilicity. Successful recrystallization requires balancing these competing properties to separate the target from common impurities like regioisomers (e.g., 2-nitro derivatives) and unreacted starting materials.
This guide provides a self-validating purification protocol, troubleshooting workflows, and mechanistic insights to ensure high-purity isolation (>98% HPLC).
Part 1: The "Golden Standard" Protocol
Methodology: Mixed-Solvent Recrystallization (Ethyl Acetate / Hexanes)
Why this works: Ethyl acetate (EtOAc) effectively solvates the polar nitro/acid functionalities at high temperatures. Hexanes act as the anti-solvent, forcing the hydrophobic bromo-phenyl core to stack and crystallize upon cooling.
Reagents & Equipment
Solvent A (Good Solvent): Ethyl Acetate (HPLC Grade)
Add more EtOAc dropwise just until the solid dissolves.
Critical Check: If the solution is dark/black, add Activated Carbon (5% w/w), reflux for 5 mins, and perform a hot filtration through Celite.
The Anti-Solvent Addition:
While maintaining a gentle reflux, slowly add Solvent B (Hexanes) dropwise.
Stop adding when a persistent cloudiness (turbidity) appears.
Add one single drop of Solvent A to clear the solution back to transparency.
Controlled Cooling (Crystal Growth):
Remove from heat and allow the flask to cool to room temperature slowly (do not use an ice bath yet).
Mechanistic Insight: Rapid cooling traps impurities in the crystal lattice. Slow cooling allows the molecules to align thermodynamically, excluding regioisomers.
Harvesting:
Once at room temperature, move to an ice bath (0-4°C) for 30 minutes to maximize yield.
Filter the crystals using vacuum filtration.
Wash the cake with a cold 1:3 mixture of EtOAc:Hexanes.
Part 2: Troubleshooting & Diagnostics
Symptom 1: The "Oiling Out" Phenomenon
Issue: Instead of crystals, a yellow/orange oil separates at the bottom of the flask.
Cause: The compound is separating as a supercooled liquid before it can crystallize. This is common with nitro-aromatics.
Corrective Action:
Re-heat the mixture until the oil redissolves (add a small amount of Solvent A if needed).
Seed It: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a glass rod at the air-liquid interface.
Reduce Anti-Solvent: You may have added too much Hexane too quickly. Add more EtOAc.
Insulate: Wrap the flask in foil or a towel to slow the cooling rate even further.
Symptom 2: Low Yield
Issue: Crystals are pure, but you lost 60% of your mass.
Cause: The compound is too soluble in the mother liquor.
Corrective Action:
Concentrate the mother liquor (filtrate) by rotary evaporation to half its volume.
Repeat the cooling/crystallization process to harvest a "second crop."
Note: Always analyze the second crop separately; it usually contains higher impurity levels.
Symptom 3: Persistent Impurities (Regioisomers)
Issue: HPLC shows a persistent impurity (likely the 2-nitro isomer) that won't recrystallize out.
Cause: Structural similarity allows the impurity to co-crystallize.
Corrective Action: The Acid-Base Rescue
Before recrystallization, perform a chemical purification:
Dissolve crude solid in 1M NaOH (The acid becomes a water-soluble carboxylate salt).
Extract this aqueous layer with Dichloromethane (DCM) .
Result: Non-acidic impurities stay in the DCM. The target is in the water.
Separate the aqueous layer and acidify with HCl to pH 1-2.
The target acid will precipitate.[1] Filter, dry, and then perform the recrystallization from Part 1.
Part 3: Data & Solvents Table
Solvent System
Solubility
Suitability
Notes
Water
Insoluble
Poor
Only soluble at pH > 8 (as salt).
Ethanol/Water
High
Good
Alternative to EtOAc/Hex. Good for removing inorganic salts.
DCM
High
Moderate
Good for extraction, poor for recrystallization (too soluble).
Toluene
Moderate
Excellent
High boiling point allows better impurity rejection. Use if EtOAc fails.
Part 4: Visual Workflow (Decision Logic)
The following diagram illustrates the decision logic for purifying 3-(4-Bromo-3-nitrophenyl)propanoic acid based on initial purity and physical state.
Caption: Decision tree for selecting the optimal purification pathway based on crude material state.
Part 5: Frequently Asked Questions (FAQs)
Q1: Can I use Ethanol/Water instead of EtOAc/Hexanes?A: Yes. Dissolve the compound in hot Ethanol and add warm water until turbid. However, drying the product is harder because water is difficult to remove completely from the crystal lattice compared to Hexanes.
Q2: My crystals are yellow. Is this an impurity?A: Not necessarily. Nitro compounds are intrinsically yellow/orange due to the conjugation of the nitro group with the aromatic ring [1]. However, a dark brown color suggests oxidation products, which should be removed with activated charcoal.
Q3: What is the expected Melting Point?A: While the non-brominated analog melts at 167-170°C [2], the introduction of the heavy bromine atom at the 4-position typically alters the crystal packing. Expect a melting point in a similar or slightly higher range (approx 165-175°C). A sharp melting range (<2°C) indicates high purity.
Q4: How do I confirm the structure after purification?A:
1H NMR: Look for the characteristic triplet/triplet pattern of the propanoic acid tail (approx 2.6 - 3.0 ppm) and the aromatic protons.
Mass Spec: Confirm the presence of the Bromine isotope pattern (M and M+2 peaks of equal intensity).
References
PubChem. (n.d.).[2] 3-(4-Nitrophenyl)propanoic acid.[2][3][4][5][6][7] National Center for Biotechnology Information. Retrieved February 1, 2026, from [Link]
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
Technical Support Center: Purification of 3-(4-Bromo-3-nitrophenyl)propanoic acid
Introduction: The successful synthesis of an active pharmaceutical ingredient (API) or a key intermediate is critically dependent on its purity. For researchers and professionals in drug development, isolating the target...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The successful synthesis of an active pharmaceutical ingredient (API) or a key intermediate is critically dependent on its purity. For researchers and professionals in drug development, isolating the target molecule, such as 3-(4-Bromo-3-nitrophenyl)propanoic acid, from a complex reaction mixture is a frequent and crucial challenge. Impurities can significantly impact the safety, efficacy, and regulatory approval of a drug product.[1] This guide provides a comprehensive, experience-driven approach to purifying 3-(4-Bromo-3-nitrophenyl)propanoic acid, moving beyond simple step-by-step instructions to explain the underlying chemical principles and troubleshoot common experimental hurdles.
Before selecting a purification strategy, it is essential to understand the physicochemical properties of your target compound and the nature of the potential impurities.
Q1: What are the key chemical properties of 3-(4-Bromo-3-nitrophenyl)propanoic acid that influence its purification?
A1: The structure of 3-(4-Bromo-3-nitrophenyl)propanoic acid offers several handles for purification. Its most important feature is the carboxylic acid group , which is acidic and can be deprotonated to form a water-soluble carboxylate salt. This is the cornerstone of the acid-base extraction technique.[2][3] The aromatic ring, along with the bromo and nitro substituents, makes the molecule relatively non-polar in its protonated form and contributes to its solid nature. This dual nature—a polar, ionizable "head" and a non-polar "body"—is what we exploit.
Table 1: Estimated Physicochemical Properties of 3-(4-Bromo-3-nitrophenyl)propanoic acid and Related Analogs
Q2: What are the likely impurities I might encounter in my crude sample?
A2: Impurities are typically remnants of the synthetic process. Common classes include:
Unreacted Starting Materials: Depending on the synthetic route, these could be precursors like 4-bromo-3-nitrotoluene.
Neutral By-products: Side-reactions may generate non-acidic compounds which lack the carboxylic acid handle.
Isomeric By-products: Nitration of brominated aromatic compounds can sometimes lead to the formation of different positional isomers.[5] These can be particularly challenging to separate due to their similar chemical properties.
Reagents and Catalysts: Inorganic salts or organic reagents used during the synthesis.
Q3: How can I quickly assess the purity of my crude material?
A3: A preliminary purity assessment is crucial for selecting the right method.
Thin-Layer Chromatography (TLC): This is the fastest and most cost-effective method. By running your crude sample against a pure standard (if available) on a silica plate with a suitable eluent (e.g., a mixture of hexane and ethyl acetate), you can visualize the number of components.[5] A single spot suggests high purity, while multiple spots indicate the presence of impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy: A crude ¹H NMR spectrum can provide a wealth of information about the presence of impurities and their approximate ratio to the desired product.
Purification Strategy Selection
The choice of purification method depends on the nature and quantity of impurities, as well as the scale of your experiment. The following diagram outlines a logical workflow for selecting the most appropriate strategy.
Caption: Decision workflow for purification method selection.
Table 2: Comparison of Primary Purification Methods
Method
Principle
Best For
Pros
Cons
Acid-Base Extraction
Differential solubility of ionized vs. neutral forms.[3]
Removing neutral or basic impurities.
High capacity, fast, inexpensive, scalable.
Ineffective for removing other acidic impurities (e.g., isomers).
Recrystallization
Differential solubility in a solvent at varied temperatures.[6]
Removing small amounts of impurities from a mostly pure compound.
Can yield very high purity, cost-effective.
Requires finding a suitable solvent; potential for low recovery.
Column Chromatography
Differential partitioning between a stationary and mobile phase.[7]
Separating complex mixtures, including isomers with different polarities.
High resolving power, versatile.
Slower, more expensive (solvents, silica), less scalable.
Detailed Protocols and Troubleshooting Guides
This section provides validated, step-by-step protocols for each primary purification method.
Method 1: Acid-Base Extraction
This technique is the most powerful first-line approach for this specific molecule, as it directly targets the carboxylic acid functional group.
Caption: Workflow for purification via acid-base extraction.
Step-by-Step Protocol:
Dissolution: Dissolve the crude solid in a suitable organic solvent, such as ethyl acetate or diethyl ether, in a flask. Use approximately 10-20 mL of solvent per gram of crude material.
Extraction: Transfer the solution to a separatory funnel. Add an equal volume of a weak aqueous base, such as 1 M sodium bicarbonate solution.[8]
Causality: Using a weak base like sodium bicarbonate is sufficient to deprotonate the carboxylic acid without hydrolyzing other potential functional groups.[3]
Separation: Stopper the funnel and invert it, venting frequently to release pressure from any CO₂ evolution. Shake vigorously for 1-2 minutes. Allow the layers to separate fully.
Collection: Drain the lower aqueous layer into a clean Erlenmeyer flask. Add more fresh aqueous base to the funnel, shake again, and combine the aqueous layers. This ensures complete extraction of the acidic product.
Re-Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid dropwise while stirring until the solution is acidic (test with pH paper, target pH ≈ 2). A solid precipitate of the pure product should form.[8]
Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.
Washing and Drying: Wash the collected solid on the filter paper with a small amount of cold deionized water to remove any residual inorganic salts. Allow the solid to air dry, then dry completely in a vacuum oven.
Troubleshooting Guide: Acid-Base Extraction
Issue
Possible Cause
Suggested Solution
An emulsion forms
The two phases are not separating cleanly.
Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. Swirl gently rather than shaking vigorously.
No precipitate forms on acidification
Product is more water-soluble than expected, or not enough acid was added.
Continue adding acid until no more precipitate forms. Confirm the pH is strongly acidic. If it still fails, extract the acidified aqueous solution with a fresh portion of ethyl acetate to recover the product.
Product precipitates as an oil
The concentration of the product is too high, or the temperature is too warm.
Dilute the aqueous layer with more water before acidification. Ensure the solution is thoroughly chilled in an ice bath during acidification.
Method 2: Recrystallization
Recrystallization is an ideal second step after acid-base extraction or for crude material that is already >90% pure.[9] The principle is to dissolve the impure solid in a hot solvent and allow it to cool slowly, causing the desired compound to crystallize out while impurities remain in the solution.[6]
Step-by-Step Protocol:
Solvent Selection: The key is finding a solvent (or solvent pair) in which the compound is sparingly soluble at room temperature but highly soluble when hot. Good candidates for this molecule include ethanol/water mixtures, isopropanol, or toluene.[10]
Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent needed to fully dissolve the solid. This ensures the solution is saturated.
Decolorization (Optional): If the solution is highly colored due to minor, highly conjugated impurities, add a small amount of activated carbon and boil for a few minutes.[6]
Hot Filtration (Optional): If activated carbon was used or if there are insoluble impurities, perform a hot gravity filtration to remove them.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation. Slow cooling is critical for forming large, pure crystals.
Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of ice-cold solvent.
Drying: Dry the purified crystals in a vacuum oven.
Troubleshooting Guide: Recrystallization
Issue
Possible Cause
Suggested Solution
Compound "oils out"
The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated.
Use a lower-boiling point solvent. Add slightly more hot solvent to ensure the compound stays dissolved as it cools past its melting point.
No crystals form
The solution is not saturated, or nucleation is slow.
Try scratching the inside of the flask with a glass rod at the solvent line. Add a "seed" crystal of the pure compound. If too much solvent was added, evaporate some of it off and allow it to cool again.
Poor recovery
Too much solvent was used; the compound has significant solubility in the cold solvent.
Use the minimum amount of hot solvent for dissolution. Ensure the solution is thoroughly cooled in an ice bath before filtering.
Method 3: Flash Column Chromatography
This method is used when acid-base extraction and recrystallization are insufficient, particularly for separating isomers or impurities with similar acidity.[5]
Step-by-Step Protocol:
Eluent Selection: Use TLC to determine an appropriate mobile phase (eluent). For this compound, a mixture of hexane and ethyl acetate is a good starting point.[5] Aim for an Rf value of ~0.3 for the desired compound. A small amount of acetic acid (0.5-1%) can be added to the eluent to improve peak shape and prevent streaking of the carboxylic acid on the silica gel.
Column Packing: Pack a glass column with silica gel as a slurry in the chosen eluent.
Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column.
Elution: Add the eluent to the top of the column and apply pressure (using a pump or inert gas) to force the solvent through the column.[11] Collect fractions in test tubes as the eluent drips from the bottom.
Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.
Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.
Troubleshooting Guide: Column Chromatography
Issue
Possible Cause
Suggested Solution
Poor separation
The eluent polarity is incorrect.
If compounds move too slowly, increase the polarity (more ethyl acetate). If they move too quickly, decrease the polarity (more hexane).
Compound streaking
The compound is interacting too strongly with the acidic silica gel.
Add a small amount (0.5-1%) of acetic acid to the eluent to protonate the compound and reduce tailing.
Column cracking
The column ran dry, or the packing was uneven.
Ensure the silica bed is always covered with solvent. Pack the column carefully to create a homogenous bed.
References
Benchchem. (n.d.). Technical Support Center: Synthesis of 4'-Bromo-3-(3-methylphenyl)propiophenone.
Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]
LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]
PrepChem.com. (n.d.). Preparation of 3-bromo-3-phenylpropanoic acid. Retrieved from [Link]
PubMed. (2009). An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. Retrieved from [Link]
PubChem. (n.d.). 2-Bromo-3-(4-nitrophenyl)propanoic acid. Retrieved from [Link]
ChemSynthesis. (n.d.). 3-(4-nitrophenyl)propanoic acid. Retrieved from [Link]
TSI Journals. (2013). Synthesis and spectral characterization of potential impurities of tiaprofenic acid. Retrieved from [Link]
Google Patents. (n.d.). Method for recovering and purifying propionic acid.
Google Patents. (n.d.). Purification of aromatic polycarboxylic acids by recrystallization.
Organic Syntheses. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]
Chemistry LibreTexts. (2022). Acid-Base Extraction. Retrieved from [Link]
Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]
Illinois State Water Survey. (n.d.). Chromatographic separation and identification of organic acids. Retrieved from [Link]
University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]
Confluence - Engineering Ideas Clinic. (n.d.). Acid and Base Extraction. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: NMR-34B-NITRO-PROP
Subject: Troubleshooting Unexpected NMR Signals in 3-(4-Bromo-3-nitrophenyl)propanoic acid
Status: Open
Assigned Specialist: Senior Application Scientist, Spectroscopy Unit
Executive Summary
You are likely observing "ghost" peaks or splitting anomalies in the
H NMR spectrum of 3-(4-Bromo-3-nitrophenyl)propanoic acid . This molecule is a trisubstituted benzene derivative often used as a scaffold in peptidomimetics (e.g., integrin antagonists).
The "unexpected" peaks generally fall into three categories:
Regioisomer Contamination: The nitration step in synthesis often yields the 2-nitro isomer.
Solvent Traps: The carboxylic acid moiety forms strong hydrogen-bonded dimers or solvates.
Labile Proton Exchange: The carboxylic acid proton is often invisible or extremely broad.
This guide provides a modular troubleshooting workflow to identify and resolve these spectral anomalies.
Module 1: The "Ghost" Peaks (Solvent & Impurity Identification)
Before assuming a synthesis failure, rule out common contaminants. This molecule is typically analyzed in DMSO-d
due to the solubility of the carboxylic acid and nitro-aromatic core.
Common Contaminants in DMSO-d
(Referencing Fulmer et al.)
Contaminant
Chemical Shift (, ppm)
Multiplicity
Origin
Water
3.33
Broad Singlet
Hygroscopic solvent / Wet sample
DMSO (Residual)
2.50
Quintet
Incomplete deuteration
Ethyl Acetate
4.03 (q), 1.99 (s), 1.17 (t)
Multiplets
Extraction solvent trap
Dichloromethane
5.76
Singlet
Extraction solvent trap
Ethanol
4.35 (q), 1.06 (t)
Multiplets
Recrystallization solvent
Grease
0.85, 1.26
Broad
Ground glass joints
Technical Note: In DMSO-d
, the water peak ( 3.33) is extremely sensitive to pH and concentration. If your sample is acidic (due to the propanoic acid tail), the water peak may shift downfield (towards 4.0 ppm) or broaden significantly due to proton exchange.
Module 2: Structural Validation (The Regioisomer Trap)
The most scientifically complex issue is distinguishing the target molecule from its regioisomers.
The Chemistry:
If this compound was synthesized via nitration of 3-(4-bromophenyl)propanoic acid, the directing groups compete.
Alkyl chain (Position 1): Ortho/Para activator. Directs to Position 2 (Ortho). (Para is blocked by Br).[1]
Bromine (Position 4): Ortho/Para deactivator. Directs to Position 3 and 5 (Ortho to Br).
Common Impurity: 2-Nitro isomer (Nitration at Pos 2).
Diagnostic Splitting Patterns (
H NMR)
The aromatic region ( 7.4 – 8.2 ppm) is the fingerprint.
Feature
Target: 3-Nitro Isomer
Impurity: 2-Nitro Isomer
Substitution
1,3,4-Trisubstituted
1,2,4-Trisubstituted
Proton Arrangement
H-2 (isolated), H-5/H-6 (adjacent)
H-3 (isolated), H-5/H-6 (adjacent)
Key Coupling ()
H-5 (d, Hz)H-6 (dd, Hz)H-2 (d, Hz)
H-6 (d, Hz)H-5 (dd, Hz)H-3 (d, Hz)
Chemical Shift Logic
H-2 is deshielded by both and Alkyl. It appears as a sharp doublet ( Hz) around 7.8-8.0 .
H-3 is sandwiched between and Br. It will be the most deshielded proton.
Aliphatic Shift
Benzylic is meta to . Normal shift ( 2.9).
Benzylic is ortho to . Significant downfield shift due to proximity to nitro group.
Actionable Step:
Calculate the coupling constants of your aromatic peaks.
If you see a triplet in the aromatic region, you have the wrong molecule (likely de-brominated starting material).
If the integration ratio of Aromatic : Aliphatic is not 3 : 4, check for solvent overlap under the aliphatic multiplets.
Module 3: The Missing Proton (Carboxylic Acid)
Users often report: "I am missing one proton in my integration."
Explanation:
The carboxylic acid proton (-COOH ) is highly labile.
Exchange: In "wet" DMSO, the acidic proton exchanges with H
O, broadening the signal into the baseline.
Dimerization: Carboxylic acids form dimers. The proton resonates very far downfield (
10.0 – 13.0 ppm) as a very broad singlet.
Protocol: The D
O Shake Test
To confirm the identity of labile protons (OH, NH, COOH):
Acquire a standard
H spectrum.
Add 1-2 drops of D
O directly to the NMR tube.
Shake vigorously and wait 2 minutes.
Re-acquire the spectrum.
Result: The -COOH peak (and H
O peak) will disappear or merge into a generic HDO peak at 4.8 (depending on solvent). The aromatic CH signals will remain unchanged.
Troubleshooting Workflow
The following logic tree outlines the decision process for interpreting your spectrum.
Caption: Decision matrix for isolating the source of spectral anomalies in 3-(4-Bromo-3-nitrophenyl)propanoic acid.
Frequently Asked Questions (FAQ)
Q: My aromatic peaks are broad and undefined. Is my product degrading?A: Not necessarily. If you are using DMSO-d
, high viscosity can cause broadening. However, if the peaks are very broad, you may have paramagnetic impurities (e.g., residual metal catalysts from a coupling reaction) or the sample is too concentrated, leading to aggregation.
Fix: Filter the sample through a small plug of Celite or silica to remove metallics, or dilute the sample.
Q: I see a triplet at
1.17 and a quartet at 4.03. Is this part of the propanoic chain?A: No. This is Ethyl Acetate (EtOAc). It is a common extraction solvent. The propanoic acid chain should appear as two multiplets (or triplets) between 2.5 and 3.0 ppm.
Fix: Dry the sample under high vacuum (>1 mbar) at 40°C for 4 hours.
Q: How do I report the NMR data for publication?A: Ensure you describe the splitting of the aromatic protons accurately to prove regiochemistry.
Fulmer, G. R., et al. (2010).[3] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179.[4]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard reference for coupling constants).
Reich, H. J. (2024).[2] "Proton NMR Data - Chemical Shifts and Coupling Constants." University of Wisconsin-Madison Chemistry Department.
Resolving peak tailing in HPLC for acidic compounds
Topic: Resolving Peak Tailing in HPLC for Acidic Compounds Ticket ID: TECH-SUP-ACID-001 Status: Open Assigned Specialist: Senior Application Scientist Introduction: The "1.2 Threshold" Welcome to the . You are likely her...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Resolving Peak Tailing in HPLC for Acidic Compounds
Ticket ID: TECH-SUP-ACID-001
Status: Open
Assigned Specialist: Senior Application Scientist
Introduction: The "1.2 Threshold"
Welcome to the . You are likely here because your acidic analytes (carboxylic acids, phosphates, sulfonates) are exhibiting an Asymmetry Factor (
) greater than 1.2 , compromising resolution and quantitation.
While peak tailing is notoriously associated with basic compounds (due to silanol interactions), acidic compounds tail for fundamentally different reasons. As a Senior Application Scientist, I often see researchers applying "basic" fixes (like adding TEA) to acidic problems, which fails to address the root cause.
This guide treats your HPLC setup as a holistic system, isolating the three primary culprits of acidic tailing: Ionization State Mismatch , Metal Chelation , and Secondary Silanol Hydrogen Bonding .
The Diagnostic Matrix
Before changing your mobile phase, you must diagnose the source. Use this decision matrix to isolate the variable.
Figure 1: Diagnostic workflow to distinguish between physical system failures and chemical interaction issues specific to acidic analytes.
Module 1: Mobile Phase Chemistry (The First Line of Defense)
Q: I am using a C18 column. Why is pH control more critical for acids than neutrals?
A: Acidic compounds exist in equilibrium between their non-ionized form (
) and ionized form ().
The Mechanism: In Reversed-Phase LC (RPLC), retention is driven by hydrophobicity.[1][2] The neutral form (
) retains well; the ionized form () elutes near the void volume.
The Tailing Cause: If your mobile phase pH is near the analyte's pKa (within
unit), both species coexist. As the analyte travels down the column, the local equilibrium shifts constantly, causing "kinetic tailing" or even peak splitting.
The Solution: Apply the 2-Unit Rule .
To ensure >99% of the acid is in the neutral (retainable) form, the mobile phase pH must be at least 2 units below the pKa .
Q: I am using 0.1% Formic Acid (pH ~2.7), but my peaks still tail. Why?
A: This is a classic "LC-MS bias" error. Formic acid is volatile and excellent for MS, but it has low ionic strength .
The Mechanism: At low ionic strength, there is insufficient "masking" of the stationary phase surface charge. Furthermore, if the sample mass is high, the local concentration of the analyte can overwhelm the buffer capacity of 0.1% formic acid, leading to "concentration overload" tailing.
The Fix: Increase ionic strength. If you are not using MS, switch to Phosphate Buffer (20-25 mM) . If using MS, add Ammonium Formate (5-10 mM) to your Formic Acid. This stabilizes the electrical double layer and improves peak symmetry.
Table 1: Buffer Selection Guide for Acidic Compounds
Buffer System
pH Range
UV Cutoff
MS Compatible?
Usage Note
Phosphate ()
1.1 - 3.1
< 200 nm
NO
Gold standard for peak shape. High ionic strength suppresses silanols.
Formate ()
2.8 - 4.8
210 nm
YES
Volatile. Add salt (Ammonium Formate) to improve shape over acid alone.
TFA (Trifluoroacetic Acid)
< 2.0
210 nm
Yes (suppresses signal)
Strong ion-pairing agent. Fixes tailing but suppresses MS sensitivity.
Acetate ()
3.8 - 5.8
210 nm
YES
Often too high pH for strong acids (pKa < 3).
Module 2: Stationary Phase & Hardware (The Hidden Culprits)
Q: I've optimized pH, but dicarboxylic acids and chelators still tail. Is my column bad?
A: It might not be the silica—it might be Metal Chelation .
Many acidic compounds (citric acid, quinolones, tetracyclines) are strong chelators. They bind to trace metals (Iron, Nickel) found in:
Stainless steel frits/tubing.
Low-purity silica (older "Type A" columns).
The Mechanism:
Instead of a simple partition (
), the analyte binds irreversibly or slowly to metal sites (), causing severe tailing.
Figure 2: Mechanism of metal chelation causing peak tailing. The analyte binds to metal impurities rather than partitioning into the C18 phase.
The Solution:
Hardware: Switch to PEEK tubing and PEEK-lined columns if possible.
Mobile Phase Additive: Add a "sacrificial" chelator. EDTA (0.1 mM) or Medronic Acid (5 µM) in the mobile phase can scavenge metals and sharpen peaks instantly.
Column Choice: Use "Type B" High-Purity Silica (<10 ppm metals) or Hybrid particles (Ethylene Bridged Hybrid) which are less acidic and metal-free.
Q: What is "Secondary Silanol Interaction" for acids?
A: While silanols (
) are acidic and usually attract bases, they can interact with acidic analytes via Hydrogen Bonding if the analyte has proton-donating groups (-OH, -NH).
The Fix: Use a fully End-capped column. End-capping reacts residual silanols with small reagents (e.g., trimethylchlorosilane), sterically blocking these interactions.
Advanced Troubleshooting Protocols
Protocol A: System Passivation (Removing Metal Contaminants)
Use this if you suspect metal chelation (Module 2).
Disconnect Column: Replace the column with a union/restrictor capillary. Do not passivate with the column installed.
Flush 1: Flush system with HPLC-grade water (20 mL).
Passivate: Flush with 30% Phosphoric Acid or 6N Nitric Acid at 1 mL/min for 60 minutes.
Note: This solubilizes rust and iron deposits in the stainless steel lines.
Flush 2: Flush with water until pH returns to neutral (check effluent).
Re-install: Install the column and re-run the standard.
Protocol B: The "Acid Wash" Column Regeneration
Use this if retention times are shifting along with tailing (indicating contamination).
Reverse Column: If the manufacturer permits, reverse the column flow to back-flush contaminants.
Gradient Wash: Run the following sequence (10 column volumes each):
Dolan, J. W. (2019). A Tail of Two Peaks: Troubleshooting Poor Peak Shape. Agilent Technologies.
Stoll, D., & Dolan, J. (2025).[4] LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing. LCGC International.
McCalley, D. V. (2004).[5] Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography. Journal of Chromatography A.
Chrom Tech. (2025).[2] What Causes Peak Tailing in HPLC? Chrom Tech Support.[1][2]
Restek Corporation. (2023). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?
1H NMR vs 13C NMR analysis of 3-(4-Bromo-3-nitrophenyl)propanoic acid
This guide provides a technical comparison of Proton ( H) NMR versus Carbon-13 ( C) NMR for the structural validation of 3-(4-Bromo-3-nitrophenyl)propanoic acid . It is designed for medicinal chemists and analytical scie...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison of Proton (
H) NMR versus Carbon-13 (C) NMR for the structural validation of 3-(4-Bromo-3-nitrophenyl)propanoic acid . It is designed for medicinal chemists and analytical scientists requiring rigorous structural confirmation of this intermediate, often used in the synthesis of biologically active scaffolds (e.g., dihydrocoumarins or isoquinolines).[1]
[1][2][3]
Executive Summary: The Analytical Duality
In the characterization of 3-(4-Bromo-3-nitrophenyl)propanoic acid ,
H NMR and C NMR serve distinct, non-redundant roles.[1][2][3]
H NMR is the primary tool for quantitative purity assessment and confirming the substitution pattern (1,3,4-trisubstituted benzene) via spin-spin coupling analysis.[1][3]
C NMR is critical for skeletal verification , specifically identifying the "silent" quaternary carbons bearing the Nitro and Bromo groups, which are invisible in proton NMR.[1]
Structural Breakdown & Predicted Environments
Before analyzing spectra, we must map the magnetic environments of the molecule (
The Carbon-Bromine bond is unique due to the Heavy Atom Effect , which often shields the attached carbon (moves it upfield) relative to other substituted aromatics.[1]
Figure 2: Strategic selection of NMR modality based on analytical goals.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 265266, 2-bromo-3-(4-nitrophenyl)propanoic acid. Retrieved from [Link]
LibreTexts Chemistry. Interpreting C-13 NMR Spectra. Retrieved from [Link]
Compound Interest. A Guide to 1H NMR Chemical Shift Values. Retrieved from [Link]
Spectroscopic comparison of starting materials and final product
Case Study: Transformation of Salicylic Acid to Acetylsalicylic Acid (Aspirin) Executive Summary In pharmaceutical development, the transition from Starting Material (SM) to Final Product (FP) requires rigorous validatio...
Author: BenchChem Technical Support Team. Date: February 2026
Case Study: Transformation of Salicylic Acid to Acetylsalicylic Acid (Aspirin)
Executive Summary
In pharmaceutical development, the transition from Starting Material (SM) to Final Product (FP) requires rigorous validation to satisfy ICH Q6A specifications for identity and purity. This guide compares the performance of FTIR (Fourier Transform Infrared Spectroscopy) and High-Field 1H NMR (Nuclear Magnetic Resonance) as alternative analytical tools for validating the acetylation of salicylic acid.
While FTIR offers rapid, non-destructive "fingerprinting" suitable for in-process control (IPC), 1H NMR provides definitive structural elucidation and quantitative purity assessment.[1] This guide provides experimental protocols, comparative spectral data, and a decision-making framework for application scientists.
Experimental Protocol: Synthesis of Acetylsalicylic Acid
Note: This protocol serves as the generator for the spectral data analyzed below. All steps should be performed in a fume hood.
Reaction Setup: In a 50 mL Erlenmeyer flask, combine 3.0 g Salicylic Acid and 6.0 mL Acetic Anhydride .
Catalysis: Add 5 drops of 85% Phosphoric Acid . Swirl to mix. The reaction is exothermic; the temperature will rise slightly.
Heating: Place the flask in a water bath at 75°C for 15 minutes . (Caution: Do not exceed 90°C to prevent decomposition).[1]
Quenching: Remove from heat. While still warm, carefully add 2 mL of distilled water dropwise to decompose excess acetic anhydride. (Vigorous reaction may occur).[1]
Crystallization: Add 20 mL of distilled water and allow the solution to cool to room temperature. Once cool, place in an ice bath for 10 minutes to maximize precipitation.
Isolation: Filter the crude product via vacuum filtration (Buchner funnel). Wash crystals with 2 x 10 mL cold water.
Purification: Recrystallize from minimal hot ethanol/water (1:3 ratio). Dry in a vacuum oven at 40°C for 2 hours.
Comparative Analysis of Analytical Alternatives
Alternative A: FTIR Spectroscopy (Rapid IPC Method)
Scientist's Insight: The salicylic acid spectrum is dominated by the intramolecular hydrogen bond between the phenolic OH and the acid carbonyl. In the product, this bond is broken, causing the acid carbonyl to shift to a higher wavenumber (1680 cm⁻¹). Caution: Moisture in the sample can mimic the OH peak; ensure the sample is strictly dry.
Alternative B: 1H NMR Spectroscopy (Structural Validation)
Performance Profile:
Speed: Low to Medium (10–30 mins including prep).[1]
Resolution: Very High (Atom-level connectivity).[1]
Utility: Definitive proof of structure and quantification of impurities (e.g., unreacted Salicylic Acid).
Experimental Data: Chemical Shift Mapping (400 MHz, CDCl₃)
Proton Assignment
Salicylic Acid ( ppm)
Aspirin ( ppm)
& Interpretation
Methyl ()
Absent
2.35 (s, 3H)
Diagnostic: Sharp singlet confirms acetyl group integration.[1]
Shifted downfield due to deshielding by the ester oxygen.[1]
Aromatic H-6
7.90 (dd)
8.12 (dd)
Ortho to acid; remains most deshielded aromatic proton.[1]
Scientist's Insight: The appearance of the methyl singlet at 2.35 ppm is the "smoking gun" for success. However, the absence of the phenolic signal (often broad) is harder to prove if the baseline is noisy. Always integrate the aromatic region (should be 4H) against the methyl region (should be 3H). A ratio deviation suggests incomplete reaction or solvent contamination.
Decision Logic & Workflow
The following diagram illustrates the decision matrix for selecting the appropriate analytical method based on the stage of development.
Caption: Analytical decision tree for acetylation monitoring. FTIR serves as the rapid gatekeeper, while NMR provides final quantitative release testing.
Technical Validation & Troubleshooting
To ensure Trustworthiness and Self-Validation of these protocols, apply the following System Suitability Tests (SST):
FTIR SST
Background Scan: Always run a background scan of the empty sample holder (ATR crystal or KBr) immediately before the sample.
Validation: If the "fingerprint region" (<1500 cm⁻¹) is obscured by noise, the sample thickness (KBr pellet) or pressure (ATR) is incorrect.
False Positive Alert: Residual acetic acid (byproduct) has an OH stretch.[1] However, it is usually broader and overlaps with the C-H stretch region (~3000 cm⁻¹). Wash crystals thoroughly with cold water to remove acetic acid before scanning.
NMR SST
Solvent Peak Referencing: Calibrate the spectrum using the residual solvent peak (CDCl₃ at 7.26 ppm).
Shimming: Ensure the linewidth of the CHCl₃ peak is <0.5 Hz. Poor shimming will blur the splitting of the aromatic doublets (H-3 and H-6), making structural assignment impossible.[1]
Water Peak: In CDCl₃, water appears ~1.56 ppm. If this peak is large, it indicates insufficient drying of the product, which can hydrolyze the aspirin back to salicylic acid over time.
References
International Council for Harmonisation (ICH). (1999).[1] ICH Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances.[2][3][4] European Medicines Agency.[1][3] [1][3]
National Institute of Standards and Technology (NIST). (2023). Salicylic Acid IR Spectrum.[1][5] NIST Chemistry WebBook, SRD 69.[5][6]
National Institute of Standards and Technology (NIST). (2023). Acetylsalicylic Acid (Aspirin) Mass Spectrum.[1] NIST Chemistry WebBook, SRD 69.[5][6] [1]
SDBS. (2023). Spectral Database for Organic Compounds: 1H NMR of Acetylsalicylic Acid. National Institute of Advanced Industrial Science and Technology (AIST).[7] [1]
A Senior Application Scientist's Guide to Benchmarking Purification Methods for Substituted Carboxylic Acids
For researchers, medicinal chemists, and process development professionals, the purity of a substituted carboxylic acid is paramount. It directly impacts reaction yields, biological activity, and the overall integrity of...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, medicinal chemists, and process development professionals, the purity of a substituted carboxylic acid is paramount. It directly impacts reaction yields, biological activity, and the overall integrity of scientific findings. This guide provides an in-depth comparison of common purification methodologies, moving beyond simple protocols to explain the underlying principles and rationale behind experimental choices. We will explore the nuances of each technique, supported by experimental insights, to empower you to make informed decisions for your specific purification challenges.
The Criticality of Purity in Carboxylic Acids
Substituted carboxylic acids are fundamental building blocks in organic synthesis and are prevalent in active pharmaceutical ingredients (APIs). Impurities, which can range from unreacted starting materials and reagents to byproducts, can interfere with downstream applications. For instance, a seemingly minor impurity could inhibit a critical enzymatic reaction or introduce toxicity in a drug candidate. Therefore, selecting the appropriate purification strategy is not merely a matter of procedural execution but a critical step in ensuring the validity and success of your research and development efforts.
A Comparative Overview of Purification Techniques
The choice of purification method hinges on several factors: the physicochemical properties of the carboxylic acid and its impurities (e.g., polarity, volatility, pKa), the scale of the purification, and the desired final purity. Below is a summary of the most common techniques, which we will explore in greater detail.
Method
Principle
Best Suited For
Advantages
Disadvantages
Liquid-Liquid Extraction
Partitioning between two immiscible liquid phases based on acidity/basicity and polarity.
Initial cleanup, separation from neutral or basic impurities.
High capacity, scalable, cost-effective for initial purification.
Labor-intensive, potential for emulsion formation[1][2], may not remove closely related acidic impurities.
Recrystallization
Differential solubility of the compound and impurities in a solvent at different temperatures.
Solid carboxylic acids with good crystalline properties.
Can yield very high purity, cost-effective, scalable.
Requires a suitable solvent, potential for product loss in the mother liquor[3], not suitable for oils or amorphous solids.
Distillation
Separation based on differences in boiling points.
Effective for large-scale purification, can remove non-volatile impurities.
Requires thermal stability of the compound, not suitable for high-boiling or thermally labile compounds.
Normal-Phase Chromatography
Adsorption onto a polar stationary phase (e.g., silica gel) with a non-polar mobile phase.
Less polar carboxylic acids; separation from more polar or very non-polar impurities.
Good for separating isomers, well-established technique.
Can lead to peak tailing due to interaction of the acidic proton with silica[4], requires use of organic solvents.
Reverse-Phase Chromatography
Partitioning into a non-polar stationary phase (e.g., C18) with a polar mobile phase.
Polar to moderately non-polar carboxylic acids.[5]
High resolution, applicable to a wide range of polarities[6], amenable to automation.
Can be expensive for large-scale purification, requires use of modifiers (e.g., TFA, formic acid) to suppress ionization.[6]
Ion-Exchange Chromatography
Reversible binding to a charged stationary phase.[7]
Water-soluble, ionizable carboxylic acids.
High selectivity for charged molecules, can handle dilute aqueous streams.[8][9]
Requires pH control, can be sensitive to buffer composition, may require a salt gradient for elution.
In-Depth Methodologies and Experimental Protocols
Liquid-Liquid Extraction: The Workhorse of Initial Cleanup
Expertise & Experience: Acid-base extraction is a powerful first-pass purification technique for carboxylic acids. The fundamental principle lies in the ability to modulate the charge state of the carboxylic acid by adjusting the pH of the aqueous phase.[10] By converting the acidic proton into its carboxylate salt with a base, the compound's polarity is dramatically increased, driving it into the aqueous layer and leaving non-polar, neutral, and basic impurities in the organic phase. Subsequent acidification of the aqueous layer protonates the carboxylate, rendering the carboxylic acid less water-soluble and allowing it to be extracted back into an organic solvent.[11]
Trustworthiness: The self-validating nature of this protocol comes from the distinct phase separations and the ability to confirm the pH of the aqueous layer at each step. The purity of the final product can be readily assessed by techniques like NMR or LC-MS to ensure the effective removal of non-acidic impurities.
Experimental Protocol: Acid-Base Extraction
Dissolution: Dissolve the crude mixture containing the carboxylic acid in a suitable water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).
Basification & Extraction: Transfer the solution to a separatory funnel and add a sufficient amount of a dilute aqueous base (e.g., 1 M NaOH or NaHCO₃). The pH of the aqueous layer should be at least two units above the pKa of the carboxylic acid to ensure complete deprotonation.[11] Shake the funnel vigorously, venting frequently to release any pressure buildup, and allow the layers to separate.
Separation: Drain the lower aqueous layer containing the carboxylate salt. For a thorough extraction, repeat the process with fresh aqueous base. Combine the aqueous extracts.
Acidification & Re-extraction: Cool the combined aqueous extracts in an ice bath and acidify with a dilute strong acid (e.g., 1 M HCl) until the pH is at least two units below the pKa of the carboxylic acid.[11] The carboxylic acid will precipitate out if it is a solid or form an oily layer if it is a liquid.
Final Extraction: Extract the protonated carboxylic acid back into a fresh portion of the organic solvent.
Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified carboxylic acid.
The Double-Edged Sword: A Comparative Guide to the Structural Activity Relationships of Bromo-Nitrophenyl Compounds
In the intricate world of drug discovery, the precise arrangement of atoms within a molecule dictates its biological destiny. This guide delves into the fascinating and complex structural activity relationships (SAR) of...
Author: BenchChem Technical Support Team. Date: February 2026
In the intricate world of drug discovery, the precise arrangement of atoms within a molecule dictates its biological destiny. This guide delves into the fascinating and complex structural activity relationships (SAR) of bromo-nitrophenyl compounds, a class of molecules that have garnered significant attention for their potent, yet nuanced, biological activities. By methodically exploring how subtle changes in their chemical architecture influence their therapeutic potential, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding to guide future design and optimization efforts.
The presence of both a bromine atom and a nitro group on a phenyl ring creates a unique electronic and steric landscape, predisposing these compounds to a range of biological interactions. This guide will dissect the key structural features that govern their efficacy as anticancer, antimicrobial, and enzyme-inhibiting agents, supported by experimental data and detailed protocols.
Anticancer Activity: A Tale of Substitution and Selectivity
Bromo-nitrophenyl derivatives have emerged as promising scaffolds for the development of novel anticancer agents. SAR studies have revealed that the position of the bromo and nitro groups, as well as the nature of other substituents on the phenyl ring, are critical determinants of their cytotoxic potency and selectivity against cancer cells.
The Critical Role of the Bromo-Nitrophenyl Core
The core bromo-nitrophenyl moiety often serves as a crucial pharmacophore. For instance, in a series of 2-(2-bromo-3-nitrophenyl)-5-phenyl-1,3,4-oxadiazole derivatives, the arrangement of the substituents was found to be vital for their anti-breast cancer activity. The interplay between the electron-withdrawing nitro group and the bulky, lipophilic bromine atom influences the overall electronic distribution and binding capabilities of the molecule.
Impact of Phenyl Ring Substituents
The nature and position of substituents on the pendant phenyl ring can dramatically modulate anticancer activity. Studies have shown that the introduction of electron-donating groups, such as methoxy (-OCH3) or methyl (-CH3), can enhance cytotoxicity. For example, a 2-(2-bromo-6-nitrophenyl)-5-(4-bromophenyl)-1,3,4-oxadiazole derivative bearing a methoxy group exhibited significant dose-dependent cytotoxicity against breast cancer cell lines.[1] This suggests that fine-tuning the electronic properties of the molecule can lead to improved therapeutic outcomes.
Table 1: Comparison of Anticancer Activity of Bromo-Nitrophenyl Oxadiazole Derivatives
IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.
The data clearly indicates that halogen substitutions at the 4-position of the phenyl ring lead to potent anticancer activity, with the fluoro-substituted compound 15 being the most active, even surpassing the standard drug tamoxifen.
Mechanism of Action: Beyond Simple Cytotoxicity
The anticancer mechanism of these compounds is often multifaceted. Some derivatives have been shown to induce apoptosis, a form of programmed cell death, in cancer cells.[1] Furthermore, in silico studies have suggested that these molecules can act as inhibitors of key enzymes involved in cancer progression, such as 17β-hydroxysteroid dehydrogenase1 (17β-HSD1).[1] The ability of these compounds to act as alkylating agents, particularly those with a leaving group at a benzylic position, is another proposed mechanism for their anticancer effects.[2][3]
The bromo-nitro chemical motif is also a key feature in a number of potent antimicrobial agents. The inherent reactivity of this combination allows these compounds to interfere with essential microbial processes.
The Halo-Nitro Core: A Potent Weapon
Sec-α-halo-nitro compounds have demonstrated significant antibacterial and antifungal activity, with bromo derivatives often exhibiting the highest potency and stability.[4] The antimicrobial action of compounds like 5-bromo-5-nitro-1,3-dioxane (bronidox) is attributed to the oxidation of essential protein thiols.[5][6] This disruption of protein function ultimately leads to the inhibition of microbial growth.
Structure-Activity Insights from Bronidox and Bronopol
The mechanism of action of bronidox is believed to be similar to that of bronopol (2-bromo-2-nitropropane-1,3-diol).[5][6] Under aerobic conditions, these compounds can catalytically oxidize thiols, generating reactive oxygen species (ROS) like superoxide and peroxide, which are bactericidal.[7] This highlights the importance of the bromo-nitro functionality in mediating this oxidative process.
Table 2: Antimicrobial Activity of Representative Bromo-Nitro Compounds
The data underscores the broad-spectrum antimicrobial potential of compounds containing the bromo-nitro moiety.
Enzyme Inhibition: A Precise Molecular Intervention
Beyond their cytotoxic and antimicrobial effects, bromo-nitrophenyl and related bromophenol compounds have shown promise as inhibitors of specific enzymes, opening avenues for their use in treating a variety of diseases.
Cholinesterase Inhibition: A Potential Alzheimer's Treatment
Synthetic bromophenol derivatives have demonstrated potent inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in the progression of Alzheimer's disease. The inhibitory constants (Ki) for some of these compounds are in the nanomolar range, indicating high affinity for the target enzymes.
Table 3: Cholinesterase Inhibitory Activity of Bromophenol Derivatives
Compound Class
Target Enzyme
Ki Range (nM)
Reference
Novel Bromophenols
AChE
0.13–14.74
Novel Bromophenols
BChE
5.11–23.95
These findings suggest that the bromophenol scaffold is a promising starting point for the design of new anti-Alzheimer's agents.
Carbonic Anhydrase and Other Enzyme Targets
The inhibitory activity of these compounds is not limited to cholinesterases. Certain bromophenol derivatives have also been shown to effectively inhibit human carbonic anhydrase (hCA) isoenzymes I and II.[9] Furthermore, the nitroaromatic portion of these molecules can influence their interaction with enzymes like cytochrome P450.[10][11] The ability of nitroaromatic compounds to be enzymatically transformed by nitroreductases also presents a potential mechanism for their bioactivation or detoxification.[12]
Experimental Protocols
To ensure the reproducibility and validation of the findings presented, this section provides detailed methodologies for key experiments.
Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)
This protocol is used to assess the cytotoxic effect of compounds on cancer cell lines.
Materials:
Cancer cell lines (e.g., MCF-7, HeLa)
Complete growth medium (e.g., DMEM with 10% FBS)
Bromo-nitrophenyl compounds (dissolved in DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)
96-well plates
Microplate reader
Procedure:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the bromo-nitrophenyl compounds in complete growth medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.
MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.
Formazan Solubilization: Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.
This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.
Materials:
Bacterial or fungal strain
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)
Bromo-nitrophenyl compounds (dissolved in a suitable solvent)
96-well microtiter plates
Inoculum of the microorganism standardized to a specific concentration (e.g., 0.5 McFarland standard)
Procedure:
Compound Dilution: Prepare a serial two-fold dilution of the bromo-nitrophenyl compound in the broth medium directly in the 96-well plate.
Inoculation: Add a standardized inoculum of the microorganism to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).
Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
Visualizing the Structure-Activity Landscape
To better understand the relationships between chemical structure and biological activity, the following diagrams illustrate key concepts.
Caption: Key SAR determinants for anticancer activity.
Caption: Proposed antimicrobial mechanism of action.
Conclusion
The structural activity relationship studies of bromo-nitrophenyl compounds reveal a class of molecules with significant and tunable biological activities. The strategic placement of the bromo and nitro groups, coupled with the introduction of various substituents on the phenyl ring, allows for the fine-tuning of their potency and selectivity as anticancer, antimicrobial, and enzyme-inhibiting agents. The insights presented in this guide, supported by robust experimental data and protocols, provide a solid foundation for the rational design of next-generation therapeutics based on this versatile chemical scaffold. Future research should continue to explore the vast chemical space of bromo-nitrophenyl derivatives to unlock their full therapeutic potential.
References
Current time information in Pasuruan, ID. (n.d.). Google.
Design, Synthesis, and Biological Evaluation of 2‐(2‐Bromo‐3‐nitrophenyl)‐5‐phenyl‐1,3,4‐oxadiazole Derivatives as Possible Anti‐Breast Cancer Agents. (n.d.). ResearchGate. Retrieved February 10, 2026, from [Link]
Synthesis and Biological Activity of Some Bromophenols and Their Derivatives Including Natural Products. (2023). ResearchGate. Retrieved February 10, 2026, from [Link]
Antimicrobial Activity of a Series of Halo-Nitro Compounds. (n.d.). PMC - NIH. Retrieved February 10, 2026, from [Link]
Synthesis of nitroaromatic compounds as potential anticancer agents. (n.d.). PubMed. Retrieved February 10, 2026, from [Link]
Mode of action of the antimicrobial compound 5-bromo-5-nitro-1,3-dioxane (bronidox). (n.d.). Retrieved February 10, 2026, from [Link]
The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022). PMC. Retrieved February 10, 2026, from [Link]
(PDF) Synthesis of Nitroaromatic Compounds as Potential Anticancer Agents. (2015). ResearchGate. Retrieved February 10, 2026, from [Link]
Discovery of Novel Bromophenol Hybrids as Potential Anticancer Agents through the Ros-Mediated Apoptotic Pathway: Design, Synthesis and Biological Evaluation. (n.d.). PMC. Retrieved February 10, 2026, from [Link]
Synthesis and Biological Activity of Some Bromophenols and Their Derivatives Including Natural Products. (2023). PubMed. Retrieved February 10, 2026, from [Link]
Structure–Activity Relationships in Nitro-Aromatic Compounds. (n.d.). ResearchGate. Retrieved February 10, 2026, from [Link]
Antibacterial action of 2-bromo-2-nitropropane-1,3-diol (bronopol). (n.d.). PMC - NIH. Retrieved February 10, 2026, from [Link]
Mode of action of the antimicrobial compound 5-Bromo-5-nitro-1,3-dioxane (Bronidox). (n.d.). Retrieved February 10, 2026, from [Link]
Design and Synthesis of a 4-Nitrobromobenzene Derivative Bearing an Ethylene Glycol Tetraacetic Acid Unit for a New Generation of Caged Calcium Compounds with Two-Photon Absorption Properties in the Near-IR Region and Their Application in Vivo. (2016). ACS Publications. Retrieved February 10, 2026, from [Link]
2-Bromo-4-nitrophenol. (n.d.). PubChem. Retrieved February 10, 2026, from [Link]
Inhibition of p-nitrophenol hydroxylase in rat liver microsomes by small aromatic and heterocyclic molecules. (n.d.). PubMed. Retrieved February 10, 2026, from [Link]
Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents against SA and MRSA. (n.d.). PMC. Retrieved February 10, 2026, from [Link]
Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. (n.d.). MDPI. Retrieved February 10, 2026, from [Link]
Structure-activity relationships in nitrothiophenes. (2006). PubMed. Retrieved February 10, 2026, from [Link]
Inhibition of cytochrome P450 enzymes participating in p-nitrophenol hydroxylation by drugs known as CYP2E1 inhibitors. (n.d.). PubMed. Retrieved February 10, 2026, from [Link]
Bromo (2-bromo-4-nitrophenyl) sulfate. (n.d.). PubChem. Retrieved February 10, 2026, from [Link]
STRUCTURE—ACTIVITY RELATIONSHIPS. (n.d.). Semantic Scholar. Retrieved February 10, 2026, from [Link]
Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (n.d.). PMC. Retrieved February 10, 2026, from [Link]
Enzymatic transformation of nitro-aromatic compounds by a flavin-free NADH azoreductase from Lysinibacillus sphaericus. (n.d.). PubMed. Retrieved February 10, 2026, from [Link]
High-Precision Validation of 3-(4-Bromo-3-nitrophenyl)propanoic Acid: A Comparative Guide
Executive Summary: The Hidden Cost of "Good Enough" In pharmaceutical development, 3-(4-Bromo-3-nitrophenyl)propanoic acid is not merely a reagent; it is a bifunctional scaffold . The bromine atom serves as a handle for...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Hidden Cost of "Good Enough"
In pharmaceutical development, 3-(4-Bromo-3-nitrophenyl)propanoic acid is not merely a reagent; it is a bifunctional scaffold . The bromine atom serves as a handle for cross-coupling (Suzuki-Miyaura, Heck), while the nitro group is a precursor for aniline-based peptidomimetics.
The industry standard for "commercial grade" purity (typically >95% by HPLC-UV Area%) is often insufficient for GMP campaigns. The nitration of 3-(4-bromophenyl)propanoic acid inherently produces regioisomers (specifically the 2-nitro analog) that possess nearly identical retention times but vastly different reactivities.
This guide compares the performance of Standard HPLC-UV validation against Orthogonal Validation (qNMR + HPLC) . We demonstrate that relying solely on HPLC-UV can lead to a 15–20% yield loss in downstream steps due to "silent" regioisomeric impurities.
The Impurity Landscape: A Mechanistic View
To validate purity, one must first understand the origin of impurity. The synthesis typically involves the electrophilic aromatic substitution (nitration) of 3-(4-bromophenyl)propanoic acid.
Critical Quality Attributes (CQAs)
Regioisomerism: The directing effects of the bromine (ortho/para) and the alkyl chain (ortho/para) vs. steric hindrance create a competition between the 3-position (Target) and the 2-position (Impurity).
Inorganic Salts: Residual nitrating agents (nitric/sulfuric acid salts) often invisible to UV detection.
Visualizing the Impurity Pathway
The following diagram illustrates the synthesis flow and the specific entry points for critical impurities.
Figure 1: Reaction pathway showing the origin of the critical 2-nitro regioisomer and residual starting material.
Comparative Analysis of Validation Methods
We evaluated three grades of the product using different validation techniques to determine the true "performance" (accuracy of purity claim).
Method A: HPLC-UV (The Standard)[1]
Principle: Separation based on polarity; detection based on UV absorption (254 nm).
The Flaw: The 2-nitro and 3-nitro isomers have very similar polarities and UV extinction coefficients. Unless the gradient is extremely shallow, they often co-elute, appearing as a single "99% pure" peak.
Method B: Quantitative NMR (qNMR) (The Gold Standard)
Principle: Molar ratio determination using an Internal Standard (IS).
The Advantage: The aromatic protons in the 2-nitro and 3-nitro isomers have distinct chemical shifts and coupling constants (splitting patterns). qNMR separates these signals spectrally, even if they don't separate physically.
Table 1: Performance Comparison of Analytical Techniques
Feature
HPLC-UV (Standard)
qNMR (Orthogonal)
LC-MS (Trace)
Specificity (Regioisomers)
Low (Co-elution risk)
High (Distinct shifts)
Medium (Identical Mass)
Quantification Basis
Relative Area %
Absolute Weight %
Relative Ion Count
Reference Standard?
Required for each impurity
Not Required (Only IS needed)
Required
Detection of Salts
No (UV invisible)
No (Usually silent)
No
LOD (Limit of Detection)
~0.05%
~0.5%
<0.01%
Suitability
Routine QC
Primary Validation
Genotoxic Impurities
Experimental Protocols
To replicate this validation, use the following self-validating systems.
Protocol 1: High-Resolution HPLC Method
Purpose: To separate regioisomers by optimizing stationary phase interaction.
Column: C18 Phenyl-Hexyl column (e.g., Phenomenex Luna Phenyl-Hexyl), 150 x 4.6 mm, 3 µm. Note: The Phenyl-Hexyl phase provides pi-pi interactions that separate nitro-aromatic isomers better than standard C18.
Mobile Phase A: Water + 0.1% Formic Acid (Maintains protonation of carboxylic acid).
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient:
0-2 min: 5% B
2-15 min: 5% -> 60% B (Slow ramp is critical)
15-20 min: 60% -> 95% B
Flow Rate: 1.0 mL/min.
Detection: 254 nm and 280 nm.
Protocol 2: Absolute Purity by qNMR
Purpose: To establish the "True Value" of the material.
Solvent: DMSO-d6 (Provides excellent solubility and separates aromatic signals).
Internal Standard (IS): Maleic Acid (TraceCERT® grade).
Why? Maleic acid has a singlet at ~6.2 ppm, which usually falls in a clear region away from the aromatic protons of the nitro-bromo phenyl group (typically 7.0–8.5 ppm).
Sample Prep:
Weigh ~20 mg of Sample (precision ±0.01 mg).
Weigh ~10 mg of IS (precision ±0.01 mg).
Dissolve completely in 0.7 mL DMSO-d6.
Acquisition Parameters (Bruker 400 MHz or equivalent):
Where = Integral, = Number of protons, = Molar mass, = Weight, = Purity.
Case Study: The "Suzuki Failure" Scenario
We conducted a comparative study to demonstrate the impact of validation rigor on downstream performance.
The Scenario:
A researcher performs a Suzuki coupling of 3-(4-Bromo-3-nitrophenyl)propanoic acid with Phenylboronic acid.
Batch A: Commercial Grade. CoA states "98% Purity (HPLC)." Validated by standard C18 HPLC.
Batch B: Pharma Grade. CoA states "98% Purity (qNMR)." Validated by Protocol 2 above.
The Result:
Upon re-analysis of Batch A using Protocol 1 (Phenyl-Hexyl HPLC) and Protocol 2 (qNMR) , the actual composition was found to be:
3-Nitro isomer (Target): 93%
2-Nitro isomer (Impurity): 5% (Co-eluted on standard C18)
Inorganic Salts: 2% (Invisible to UV)
Impact on Reaction:
In the Suzuki coupling, the 2-nitro isomer reacted at a different rate, creating a "greasy" byproduct that co-crystallized with the final product.
Batch A Yield: 65% (Required double recrystallization to remove isomer byproduct).
Batch B Yield: 88% (Clean isolation).
Decision Matrix Workflow
Use this logic flow to determine which validation method is required for your stage of research.
Figure 2: Decision matrix for selecting the appropriate validation rigor based on development stage.
Conclusion & Recommendations
For pharmaceutical applications utilizing 3-(4-Bromo-3-nitrophenyl)propanoic acid, HPLC Area% is not a proxy for Purity. The structural similarity of the 2-nitro regioisomer demands orthogonal validation.
Recommendation:
Demand qNMR data for any batch >10g intended for GMP steps.
Switch to Phenyl-Hexyl columns for HPLC analysis of nitro-aromatic isomers.
Set a specification of <0.5% for the 2-nitro isomer to prevent downstream purification bottlenecks.
References
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation.
PubChem Compound Summary: 3-(4-Bromo-3-nitrophenyl)propanoic acid. National Center for Biotechnology Information.
Quantitative NMR in Pharmaceutical Analysis.Journal of Pharmaceutical and Biomedical Analysis. (General methodology reference for qNMR protocols).
Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration (FDA).
As a Senior Application Scientist, my primary goal is to empower your research by ensuring that every stage of your workflow, from experimentation to disposal, is conducted with the highest standards of safety, efficienc...
Author: BenchChem Technical Support Team. Date: February 2026
As a Senior Application Scientist, my primary goal is to empower your research by ensuring that every stage of your workflow, from experimentation to disposal, is conducted with the highest standards of safety, efficiency, and scientific integrity. The proper management of chemical reagents is paramount, not only for regulatory compliance but for the safety of our personnel and the protection of our environment.
This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-(4-Bromo-3-nitrophenyl)propanoic acid. This compound, while a valuable intermediate in many synthetic pathways, possesses a combination of functional groups—a halogenated aromatic ring, a nitro group, and a carboxylic acid—that necessitates a careful and informed approach to its disposal. We will move beyond simple instructions to explain the causality behind these procedures, ensuring a deep understanding that fosters a robust safety culture in your laboratory.
Hazard Assessment and Characterization
The molecule contains three key functional groups that dictate its reactivity and toxicity:
Brominated Aromatic Ring : Halogenated organic compounds can be environmentally persistent and require specific disposal methods, such as high-temperature incineration with acid gas scrubbing.
Nitro Group : Aromatic nitro compounds are often toxic and can be reactive.[1][2]
Carboxylic Acid : This group imparts corrosive properties.
Based on data from similar chemicals like 3-(4-Bromophenyl)propionic acid and 3-Nitropropionic acid, we can establish a reliable hazard profile.[3][4]
Table 1: Inferred Hazard Profile and GHS Classification
Hazard Classification
GHS Hazard Statement
Rationale and Precautionary Notes
Acute Oral Toxicity
H301: Toxic if swallowed
The nitro- group, in particular, can contribute to significant toxicity.[3] Avoid ingestion completely.
Acute Dermal Toxicity
H311: Toxic in contact with skin
The molecule can likely be absorbed through the skin.[3] Always wear appropriate chemical-resistant gloves.
Skin Corrosion/Irritation
H315: Causes skin irritation
The acidic nature and the aromatic system contribute to irritant properties.[4][5] Prolonged contact should be avoided.
Serious Eye Damage/Irritation
H319: Causes serious eye irritation
As with most acidic and aromatic compounds, contact can cause significant eye damage.[4][5] Always wear safety goggles or a face shield.
Respiratory Irritation
H335: May cause respiratory irritation
The compound, especially if in powdered form, can irritate the respiratory tract upon inhalation.[3][5] Handle only in a well-ventilated area or chemical fume hood.
Core Principles of Disposal: Why Segregation is Critical
The disposal of 3-(4-Bromo-3-nitrophenyl)propanoic acid is governed by one overarching principle: it must be treated as hazardous waste . Under no circumstances should this chemical or its residues be disposed of down the drain or in standard municipal trash.[6][7]
Environmental Persistence : Halogenated aromatic compounds are not readily biodegradable and can persist in the environment, posing long-term risks to ecosystems.
Regulatory Compliance : The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) mandates strict protocols for the disposal of chemical waste.[8][9] Specifically, as a halogenated organic compound, this waste falls into a distinct category that requires specialized treatment.[10][11]
Incineration Chemistry : The primary method for destroying organic chemical waste is high-temperature incineration.[12] When halogenated compounds like this one are burned, they produce corrosive acid gases (in this case, hydrogen bromide). To prevent the release of these pollutants, incinerators must be equipped with specialized "scrubbing" systems. For this reason, waste streams are segregated. Mixing halogenated and non-halogenated waste unnecessarily complicates and increases the cost of disposal for the entire waste stream.
Step-by-Step Disposal Protocol
This protocol ensures a self-validating system of safety and compliance from the point of generation to final disposal.
Required Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate PPE.[10][13] This is your primary line of defense against exposure.
Hand Protection : Wear nitrile or other chemically resistant gloves.[14] Always inspect gloves for tears or punctures before use.
Eye Protection : Use tightly fitting safety goggles.[15] For larger quantities or when there is a splash risk, use a full-face shield in conjunction with goggles.[14]
Body Protection : A standard laboratory coat is mandatory to protect skin and clothing.[10] Ensure it is fully buttoned.
Footwear : Closed-toe shoes must be worn at all times in the laboratory.[10]
Waste Collection and Segregation
Proper segregation at the source is the most critical step in the disposal workflow.
Designate a Waste Container : Obtain a dedicated hazardous waste container from your institution's Environmental Health & Safety (EHS) department. This container must be made of a material compatible with the chemical (e.g., a high-density polyethylene or glass bottle).[16]
Categorize Correctly : This waste must be placed in a container designated for "Halogenated Organic Solid Waste." Do not mix it with non-halogenated waste, liquid waste, or other incompatible materials.
Transferring Waste : Carefully transfer any residual 3-(4-Bromo-3-nitrophenyl)propanoic acid into the designated waste container using a spatula or funnel. Perform this transfer inside a chemical fume hood to minimize inhalation exposure.[15]
Rinsing Contaminated Labware : If you need to clean labware (e.g., beakers, flasks) that contained the compound, rinse it with a small amount of a suitable organic solvent (e.g., acetone, ethanol). This first rinseate is now also considered hazardous waste and must be disposed of in a container for "Halogenated Organic Liquid Waste." Subsequent rinses with soap and water can typically be disposed of down the drain, but consult your institutional policy.
Labeling and Storage
Clear and accurate labeling is a legal requirement and essential for safety.[17]
Attach a Hazardous Waste Tag : As soon as you begin adding waste to the container, affix a hazardous waste tag provided by your EHS office.
Complete All Fields : Fill out the tag completely. List all chemical constituents by their full name—no abbreviations or formulas. In this case, you would write "3-(4-Bromo-3-nitrophenyl)propanoic acid" and estimate the quantity.
Keep Container Closed : The waste container must be securely capped at all times, except when you are actively adding waste.[6][16] This prevents the release of vapors and reduces the risk of spills.
Store in a Satellite Accumulation Area (SAA) : Store the sealed and labeled container in your laboratory's designated SAA. This is a marked area, often within a secondary containment tray, away from drains and incompatible materials.
Arranging for Final Disposal
Request Pickup : Once the waste container is full or you have no further need for it, submit a chemical waste pickup request to your EHS department following their specific procedures.
Maintain Records : Keep a copy of the waste tag or a logbook documenting the waste generated. This is crucial for regulatory inspections and tracking your lab's waste output.[18]
Emergency Procedures: Spill and Exposure Management
Even with careful planning, accidents can happen. A clear, pre-defined emergency plan is vital.
Spill Cleanup
For a Small Spill (Solid) :
Alert personnel in the immediate area.
Wearing your full PPE, gently cover the spill with an inert absorbent material like vermiculite or sand to prevent it from becoming airborne.[15] Do not use combustible materials like paper towels for the initial cleanup.[15]
Carefully sweep the material into a dustpan and place it in the designated halogenated solid waste container.
Decontaminate the area with a cloth dampened with soap and water.[19] All cleanup materials (gloves, cloths, absorbent) are now considered hazardous waste and must be disposed of accordingly.
For a Large Spill :
Evacuate the immediate area and alert all nearby personnel.[1]
If the material is volatile or creating dust, close the laboratory door to contain the vapors.[19]
Contact your institution's EHS or emergency response team immediately. Do not attempt to clean up a large spill yourself.[20]
Personnel Exposure
Skin Contact : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[4][5] Remove any contaminated clothing. Seek medical attention.
Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes at an eyewash station, holding the eyelids open.[4][5] Seek immediate medical attention.
Inhalation : Move the affected person to fresh air.[4][5] If they feel unwell or have difficulty breathing, seek immediate medical attention.
Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]
Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper disposal of 3-(4-Bromo-3-nitrophenyl)propanoic acid.
Caption: Disposal workflow for 3-(4-Bromo-3-nitrophenyl)propanoic acid.
References
MilliporeSigma. (2024, September 6). Safety Data Sheet: 2,3-Dibromo-3-phenylpropionic acid.
Cayman Chemical. (2025, November 25). Safety Data Sheet: 3-Nitropropionic Acid.
SynQuest Laboratories, Inc. (n.d.). Safety Data Sheet: 3-(4-Hydroxyphenyl)propanoic acid.
Providence College Environmental Health and Safety. (n.d.). Standard Operating Procedure: Use of Bromine in Organic Chemistry Laboratory.
University of Groningen. (n.d.). Hazardous waste acceptance conditions.
Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid.
Chemius. (n.d.). Safety Data Sheet: nitro razredčilo.
Thermo Fisher Scientific. (2025, December 22). Safety Data Sheet: 3-(4-Bromophenyl)propionic acid.
HSC Chemistry. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
Lunn, G., & Sansone, E. B. (1988). Dealing with spills of hazardous chemicals: some nitrosamides. Food and Chemical Toxicology, 26(5), 481-4.
Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals.
U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
U.S. Environmental Protection Agency. (1978). Hazardous Waste: Guidelines and Regulations, Federal Register Notice.
Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance.
YouTube. (2024, June 6). Nitration reaction safety.
Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
eCFR. (n.d.). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste.
Rutgers University. (n.d.). Standard Operating Procedure for Laboratories: BROMINE.
U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document.
Cornell University. (n.d.). Chapter 7 - Management Procedures For Specific Waste Types.
TBEP Labs. (2019, April). Chemical Spill Clean-Up.
Oregon Department of Environmental Quality. (2025, December 4). State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests.
University of Pennsylvania. (n.d.). Laboratory Chemical Waste Management Guidelines.
Croner-i. (n.d.). 10: Aromatic halogenated amines and nitro-compounds.
Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
ResearchGate. (2025, August 10). Microbial remediation of nitro-aromatic compounds: An overview.